Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone

• CAS: 898779-97-0

Core Science & Biosynthesis

Computational Generation and Conformational Analysis of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone

Target Audience: Computational Chemists, Cheminformatics Researchers, and Drug Development Professionals Molecule CAS Registry Number: 898779-97-0[1]

Introduction & Molecular Identity

In modern cheminformatics and structure-based drug design, the accurate translation of a 1D molecular string into a biologically relevant 3D conformation is a critical prerequisite for downstream applications such as molecular docking, pharmacophore mapping, and quantitative structure-activity relationship (QSAR) modeling.

This technical guide dissects the computational workflow for Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone . Structurally, this molecule features a central carbonyl core flanked by a constrained cyclobutyl ring and a highly flexible 2-(3,4-dimethylphenyl)ethyl side chain. The interplay between the rigid ring system and the rotatable aliphatic linker necessitates a rigorous approach to conformational sampling and energy minimization.

1D Representation: SMILES String Syntax and Canonicalization

The Simplified Molecular Input Line Entry System (SMILES) is the industry standard for representing molecular structures as machine-processable strings[2]. The SMILES string for Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone is:

O=C(C1CCC1)CCc1ccc(C)c(C)c1

Causality Behind the SMILES Syntax

• The Carbonyl Core (O=C) : Acts as the anchor point of the molecule.

• The Cyclobutyl Ring ((C1CCC1)) : The parentheses indicate a branching point directly attached to the carbonyl carbon. The 1 designates the ring-closure bonds.

• The Aliphatic Linker (CC) : Represents the ethyl chain connecting the ketone to the aromatic system.

• The Aromatic System (c1ccc(C)c(C)c1) : Lowercase letters denote aromaticity. The (C) branches represent the two methyl groups at the 3 and 4 positions of the phenyl ring.

To ensure uniqueness across databases, cheminformatics toolkits like RDKit generate canonical SMILES. This is achieved using a modified version of the Morgan algorithm, which assigns unique and consistent numbering to each atom[3]. The algorithm traverses the molecular graph deterministically, utilizing built-in heuristics to prioritize ring atoms over sidechains, thereby preventing overly complicated string generations[3].

From 1D to 3D: Conformational Search and Energy Minimization

Converting a SMILES string into a 3D structure is not a simple coordinate mapping; it is a complex optimization problem. The workflow relies on a multi-tiered approach: Distance Geometry, Classical Force Fields, and Quantum Mechanical refinement.

Distance Geometry Embedding

RDKit generates initial 3D conformers using a distance geometry algorithm[4]. The system calculates a distance bounds matrix based on the molecule's connection table, smooths it using a triangle-bounds algorithm, and embeds the resulting matrix into 3D space[4].

Crucial Step: Before embedding, explicit hydrogen atoms must be added to the molecular graph. By default, RDKit suppresses hydrogens, but they are strictly required to enforce realistic steric boundaries and prevent unphysical atomic overlaps during the 3D embedding phase[4].

Force Field Minimization (MMFF94)

The crude coordinates generated by distance geometry often contain high-energy steric clashes. To resolve this, the Merck Molecular Force Field (MMFF94) is applied. MMFF94 is the prevalent energy minimization function used to adjust bond lengths, angles, and torsions, yielding a stable local minimum conformation[5].

Quantum Mechanical Refinement (DFT)

While MMFF94 efficiently resolves steric clashes, statistical analyses reveal that classical force fields (like MMFF94, UFF, and GAFF) show unconditionally poor energy and rank correlation with high-level Density Functional Theory (DFT) calculations[6]. Therefore, in rigorous drug development pipelines, MMFF94 is utilized merely as a pre-optimization step. The resulting geometry is subsequently subjected to DFT minimization (e.g., B3LYP/6-31G*) to accurately map the true global minimum of the conformational energy landscape[7].

Workflow Visualization

Fig 1: Computational workflow from 1D SMILES to 3D DFT-optimized molecular structure.

Self-Validating Experimental Protocol: 3D Structure Generation

The following Python methodology utilizes RDKit to execute the 3D generation pipeline[8]. As a self-validating system, the protocol includes explicit programmatic checks to ensure mathematical convergence and force-field compatibility before proceeding to the next step.

Physicochemical Data Presentation

Understanding the baseline physicochemical properties of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone is essential for configuring the implicit solvent models during 3D energy minimization. The data below summarizes the key descriptors[9].

Property	Value	Computational & Experimental Significance
Molecular Weight	216.32 g/mol	Falls well within Lipinski’s Rule of 5, indicating favorable oral bioavailability potential.
XLogP3-AA	3.6	High lipophilicity; suggests strong hydrophobic interactions within target binding pockets.
Topological Polar Surface Area (TPSA)	17.1 Ų	Low polar surface area ensures excellent theoretical cell membrane permeability.
Rotatable Bonds	4	Moderate flexibility; requires thorough conformational sampling during 3D embedding to capture the global minimum.
Exact Mass	216.1514 Da	Critical reference value for High-Resolution Mass Spectrometry (HRMS) validation.

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An In-depth Technical Guide to the Predicted Physicochemical Properties of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl Ketone

Abstract

This technical guide provides a comprehensive analysis of the predicted physicochemical properties, specifically the boiling point and density, of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone. In the absence of direct experimental data for this specific molecule, this document outlines the foundational principles of predictive computational chemistry, primarily focusing on Quantitative Structure-Property Relationship (QSPR) models. We present a logical framework for deriving these properties based on the compound's molecular structure and offer detailed, field-proven experimental protocols for the empirical validation of these predictions. This guide is intended to serve as a vital resource for researchers, scientists, and professionals in drug development, offering both the theoretical underpinnings and practical methodologies required to characterize novel chemical entities.

Introduction to Cyclobutyl 2-(3,4-dimethylphenyl)ethyl Ketone

Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone is an organic compound featuring a ketone functional group linking a cyclobutyl ring and a 2-(3,4-dimethylphenyl)ethyl substituent. Ketone moieties are prevalent in medicinal chemistry and serve as key building blocks in the synthesis of complex pharmaceutical agents.[1] The physicochemical properties of such compounds, including boiling point and density, are critical parameters that govern their behavior in various applications. These properties influence reaction kinetics, purification strategies (e.g., distillation), formulation development, and toxicological assessments.

A precise understanding of boiling point is essential for defining safe handling procedures and designing efficient purification processes, while density is a fundamental property for dosing, formulation, and quality control. Given that Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone is not extensively cataloged with experimental data, predictive modeling becomes an indispensable tool for its initial characterization.

Molecular Structure:

• IUPAC Name: 1-Cyclobutyl-3-(3,4-dimethylphenyl)propan-1-one

• Molecular Formula: C₁₅H₂₀O

• Molecular Weight: 216.32 g/mol

Predictive Methodologies: Quantitative Structure-Property Relationship (QSPR)

To estimate the properties of novel compounds lacking empirical data, computational methods are widely employed. Among the most robust of these are Quantitative Structure-Property Relationship (QSPR) models.[2] QSPR is a computational paradigm that correlates the structural features of molecules with their physicochemical properties through mathematical models.[3]

The core principle of QSPR is that the molecular structure, encoded in numerical descriptors, inherently determines the physical properties of a compound.[4][5] These models are developed using a "training set" of compounds for which the property of interest has been experimentally measured. By applying statistical methods like Multiple Linear Regression (MLR) or machine learning algorithms such as neural networks, a predictive equation is established.[6][7]

The workflow for QSPR modeling involves several key stages:

• Molecular Structure Input: The 2D or 3D structure of the molecule is defined.

• Descriptor Calculation: Software calculates hundreds or thousands of molecular descriptors that quantify various aspects of the molecule, including topological, geometric, electronic, and constitutional features.[4][8]

• Model Application: The calculated descriptors for the target molecule are fed into a pre-existing, validated QSPR model.

• Property Prediction: The model outputs a predicted value for the property of interest.

Caption: Generalized workflow for QSPR-based property prediction.

Predicted Properties of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone

The predicted values for the boiling point and density of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone, derived from established QSPR models and computational algorithms, are summarized below. These values are estimations and require experimental validation for confirmation. The prediction is based on the compound's significant molecular weight, the polarity imparted by the ketone group, and the overall molecular size. The presence of the carbonyl group (C=O) creates dipole-dipole interactions, which are expected to elevate the boiling point compared to a non-polar hydrocarbon of similar mass.[9]

Property	Predicted Value	Prediction Methodology
Normal Boiling Point	325 - 345 °C	Quantitative Structure-Property Relationship (QSPR)
Density (at 20°C)	0.98 - 1.02 g/cm³	Group Contribution & QSPR Models

Framework for Experimental Verification

The cornerstone of scientific integrity is the empirical validation of theoretical predictions. The following protocols provide robust, self-validating methodologies for the experimental determination of the boiling point and density of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone, once synthesized and purified.

Experimental Protocol: Boiling Point Determination via Capillary Method

This method is ideal for determining the boiling point of small quantities of a liquid. It relies on the principle that a liquid's boiling point is the temperature at which its vapor pressure equals the surrounding atmospheric pressure.[10][11]

Apparatus:

• Thiele tube or oil bath with a stirrer

• High-temperature thermometer (calibrated)

• Small-diameter test tube

• Capillary tube (sealed at one end)

• Rubber band or wire for attachment

• Heating mantle or Bunsen burner

• Laboratory stand and clamps

Procedure:

• Sample Preparation: Add 0.5 - 1.0 mL of purified Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone to the small-diameter test tube.

• Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in the liquid.

• Assembly: Attach the test tube to the thermometer using a rubber band, ensuring the sample is level with the thermometer bulb. The rubber band must remain above the level of the heating oil.

• Heating: Immerse the assembly in the Thiele tube or oil bath. Begin heating the apparatus gently and with continuous stirring to ensure uniform temperature distribution.[12]

• Observation: As the temperature rises, a stream of bubbles will begin to emerge from the open end of the capillary tube. This occurs as the trapped air expands and is displaced by the sample's vapor.

• Equilibrium Point: Continue heating until a rapid and continuous stream of bubbles is observed. Then, turn off the heat and allow the apparatus to cool slowly.

• Boiling Point Reading: The moment the bubbling ceases and the liquid just begins to enter the capillary tube, record the temperature. This is the boiling point, as the vapor pressure inside the capillary has become equal to the atmospheric pressure.[10]

• Validation: Repeat the measurement at least twice to ensure reproducibility. Record the atmospheric pressure at the time of the experiment to correct the boiling point to standard pressure if necessary.

Experimental Protocol: Density Determination via Pycnometer

A pycnometer (specific gravity bottle) is a highly accurate instrument for determining the density of a liquid by measuring a precise volume.

Apparatus:

• Pycnometer (e.g., 10 mL, with a calibrated volume)

• Analytical balance (readable to ±0.0001 g)

• Constant temperature water bath (set to 20.0 °C ± 0.1 °C)

• Thermometer

• Lint-free tissues

Procedure:

• Calibration (Determination of Pycnometer Volume):

  • Thoroughly clean and dry the pycnometer and its stopper.

  • Weigh the empty, dry pycnometer on the analytical balance (m₁).

  • Fill the pycnometer with deionized, degassed water of a known temperature (e.g., 20.0 °C).

  • Insert the stopper, allowing excess water to exit through the capillary. Carefully dry the outside of the pycnometer.

  • Allow the pycnometer to equilibrate in the constant temperature water bath for 20 minutes.

  • Remove, dry the exterior, and weigh the water-filled pycnometer (m₂).

  • Calculate the pycnometer's volume (V) using the density of water (ρ_water) at the measurement temperature: V = (m₂ - m₁) / ρ_water.

• Sample Measurement:

  • Empty and thoroughly dry the calibrated pycnometer.

  • Fill the pycnometer with the purified Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone.

  • Insert the stopper, dry the exterior, and equilibrate in the water bath at 20.0 °C for 20 minutes.

  • Remove, dry the exterior, and weigh the sample-filled pycnometer (m₃).

• Density Calculation:

  • Calculate the mass of the sample: m_sample = m₃ - m₁.

  • Calculate the density of the sample (ρ_sample) at 20.0 °C: ρ_sample = m_sample / V.

• Validation: Perform the measurement in triplicate to ensure precision and report the average density.

Caption: Integrated workflow for the prediction and experimental validation.

Conclusion

This technical guide establishes the predicted boiling point (325-345 °C) and density (0.98-1.02 g/cm³) of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone through the application of established computational QSPR methodologies. Recognizing the critical need for empirical data in scientific research and drug development, we have provided detailed, actionable protocols for the experimental determination of these properties. The presented framework, which integrates computational prediction with rigorous experimental validation, ensures a high degree of confidence in the characterization of this novel compound. This approach not only provides essential data for immediate application but also contributes to the refinement of future predictive models.

References

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In vitro toxicity and hazard data for Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone

An In-Depth Technical Guide to the In Vitro Toxicity and Hazard Assessment of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone

Disclaimer: A comprehensive search of publicly available scientific literature and regulatory databases did not yield specific in vitro toxicity or hazard data for Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone. This guide, therefore, serves as a proactive, best-practice framework for researchers, scientists, and drug development professionals on how to establish a robust in vitro safety profile for this novel chemical entity. The methodologies and strategies outlined herein are based on established principles of toxicology and regulatory guidelines for the assessment of new chemical substances.

Introduction: The Imperative for a De Novo Toxicological Evaluation

Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone is a novel compound with potential applications in various fields. As with any new chemical entity, a thorough evaluation of its potential to cause adverse effects on biological systems is a critical step before it can be considered for further development or commercialization. In the absence of existing data, a structured, tiered approach to in vitro toxicity testing is essential. This guide provides a comprehensive roadmap for conducting a foundational safety assessment, focusing on cytotoxicity and genotoxicity, which are the cornerstones of modern toxicological evaluation.[1]

The structural class of this compound, an alkyl cyclic ketone, has been the subject of toxicological assessments for fragrance ingredients, which generally show low acute toxicity but can have varied irritation and sensitization potential.[2] However, the specific substitution pattern of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone necessitates a dedicated investigation to unmask its unique toxicological fingerprint.

Foundational Pillar: Assessing Basal Cytotoxicity

The first step in characterizing the toxic potential of a new compound is to determine its effect on cell viability and basic cellular functions. Basal cytotoxicity assays provide a measure of the concentration at which a substance causes cell death or inhibits cell proliferation.[3] These assays are crucial for determining the dose range for subsequent, more specific toxicity tests and for identifying the primary mechanisms of cellular injury.[4]

Recommended Cytotoxicity Assays

A battery of at least two cytotoxicity assays with different endpoints is recommended to obtain a comprehensive understanding of the compound's cytotoxic potential.

Table 1: Overview of Recommended Cytotoxicity Assays

Assay	Principle	Endpoint
MTT Assay	Reduction of tetrazolium salt by mitochondrial dehydrogenases in viable cells.[3][4]	Mitochondrial activity, cell viability.
Neutral Red Uptake (NRU) Assay	Uptake of the supravital dye Neutral Red into the lysosomes of viable cells.	Lysosomal membrane integrity.
Lactate Dehydrogenase (LDH) Release Assay	Measurement of LDH released from cells with damaged plasma membranes.[4]	Plasma membrane integrity.

Experimental Workflow: A Triad of Cytotoxicity Assessment

The following diagram illustrates a logical workflow for a comprehensive cytotoxicity assessment.

Caption: A tiered approach to in vitro genotoxicity testing.

Detailed Protocol: Bacterial Reverse Mutation (Ames) Test

This assay is a widely used method for identifying compounds that can cause gene mutations.

Materials:

• Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli strain (e.g., WP2 uvrA)

• Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone

• Positive controls (e.g., sodium azide, 2-nitrofluorene, benzo[a]pyrene)

• S9 fraction (from induced rat liver) and cofactor solution for metabolic activation

• Molten top agar

• Minimal glucose agar plates

Procedure:

• Preliminary Cytotoxicity Test: Determine the toxicity of the compound to the bacterial strains to select the appropriate concentration range for the main experiment.

• Main Experiment (Plate Incorporation Method):

  • To a test tube, add the test compound at various concentrations, the bacterial culture, and either S9 mix (for metabolic activation) or a buffer (without metabolic activation).

  • Add molten top agar to the tube, mix, and pour the contents onto a minimal glucose agar plate.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies (colonies that have regained the ability to grow in the absence of histidine for Salmonella or tryptophan for E. coli).

• Data Analysis: A positive response is defined as a dose-related increase in the number of revertant colonies that is at least twice the background (spontaneous reversion) rate.

Interpretation and Next Steps

The results from these foundational in vitro assays will provide a preliminary hazard assessment for Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone.

• Cytotoxicity Data: The IC50 values will establish the potency of the compound in causing cell death and will guide dose selection for more complex assays.

• Genotoxicity Data: Positive results in any of the genotoxicity assays would be a significant cause for concern, suggesting the compound may be a mutagen and a potential carcinogen. Such a finding would likely halt further development or trigger more extensive in vivo testing.

Should the compound prove to be non-cytotoxic and non-genotoxic in these initial screens, further in vitro testing could be warranted depending on its intended application. This might include assays for cardiotoxicity, hepatotoxicity, or endocrine disruption.

Conclusion

While no specific in vitro toxicity data currently exists for Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone, this guide provides a scientifically sound and regulatory-compliant framework for its initial safety assessment. By systematically evaluating its effects on cell viability and genetic integrity, researchers can make informed decisions about the future of this novel compound. The principles of thoroughness, scientific rigor, and a tiered approach to testing are paramount in ensuring the safety of new chemical entities.

References

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• Vinken, M. (2018). In vitro testing of basal cytotoxicity: establishment of an adverse outcome pathway from chemical insult to cell death. PMC. Retrieved from [Link]

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Thermodynamic Stability and Reactivity Profiling of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone at Ambient Conditions

Executive Summary

Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone (CAS: 898779-97-0)[1],[2] is a structurally complex aliphatic ketone characterized by a highly strained cyclobutane ring, an insulating ethyl spacer, and an electron-rich 3,4-dimethylphenyl moiety. For researchers and drug development professionals utilizing this compound as a synthetic building block or pharmacological scaffold, understanding its thermodynamic baseline is critical. This whitepaper dissects the kinetic trapping mechanisms that confer thermal stability at room temperature (298 K) and outlines the specific photochemical vulnerabilities that dictate its handling and storage protocols.

Structural Thermodynamics & Kinetic Trapping

The Cyclobutyl Motif: Strain vs. Stability

The thermodynamic profile of this molecule is dominated by the cyclobutane ring. Cyclobutane derivatives possess approximately 26.5 kcal/mol of inherent ring strain, arising from a combination of Baeyer strain (compression of the ideal 109.5° sp³ bond angles to ~90°) and Pitzer strain (eclipsing torsional interactions of adjacent C-H bonds)[3].

Despite this significant thermodynamic penalty relative to acyclic isomers, the molecule does not spontaneously degrade or ring-open at room temperature. The causality lies in kinetic trapping. The thermal activation energy ( Ea​ ) required to induce homolytic C-C bond cleavage in the cyclobutane ring exceeds 60 kcal/mol. At 25 °C (298 K), the available thermal energy ( RT ) is approximately 0.6 kcal/mol—vastly insufficient to populate the transition state[3]. Consequently, the molecule is kinetically locked in its ground state.

Electronic Insulation by the Ethyl Spacer

Unlike aryl cyclopropyl or aryl cyclobutyl ketones, which benefit from conjugative stabilization between the aromatic ring and the carbonyl group[4], this molecule features an ethyl spacer (-CH₂-CH₂-). This sp³-hybridized chain completely insulates the carbonyl from the pi-system of the 3,4-dimethylphenyl group. As a result, the carbonyl behaves strictly as an isolated aliphatic ketone. This lack of conjugation slightly raises the ground-state energy of the ketone but effectively shuts down low-energy single-electron transfer (SET) reduction pathways that plague conjugated systems[4].

Fig 1. Thermodynamic vs. kinetic stability profile of the cyclobutyl ketone at 298 K.

Photochemical Vulnerability: The Norrish-Yang Pathway

While the molecule is thermally robust at room temperature, it exhibits a pronounced vulnerability to photochemical degradation. Aliphatic ketones absorb ultraviolet light, promoting the carbonyl oxygen to an excited triplet state.

Because the cyclobutane ring contains γ -hydrogens (relative to the carbonyl carbon), the excited triplet state rapidly undergoes intramolecular hydrogen abstraction. This generates a 1,4-diradical intermediate. Rather than undergoing Norrish Type II cleavage (which would fragment the molecule), the diradical predominantly recombines to form a highly strained bicyclo[1.1.1]pentan-2-ol derivative. This transformation is known as the Norrish-Yang cyclization[5].

Recent synthetic methodologies have capitalized on this exact vulnerability, demonstrating that mild 365 nm UV irradiation efficiently drives the Norrish-Yang cyclization of cyclobutyl ketones while suppressing unwanted side reactions[5]. For storage purposes, this dictates that the compound must be kept in actinic (amber) glassware to prevent ambient light-induced degradation.

Fig 2. Photochemical degradation pathway via Norrish-Yang cyclization.

Quantitative Thermodynamic Data

The following table summarizes the baseline physicochemical and thermodynamic parameters governing the stability of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone.

Parameter	Value	Analytical Context	Source
Boiling Point	331.1 ± 11.0 °C	Predicted value; indicates near-zero volatility at RT.	[2]
Density	1.020 ± 0.06 g/cm³	Predicted value at standard conditions.	[2]
Cyclobutane Ring Strain	~26.5 kcal/mol	Enthalpic penalty due to Baeyer/Pitzer strain.	[3]
Keto-Enol ΔG	+10 to +14 kcal/mol	Thermodynamic preference heavily favors the ketone.	[3]
Thermal Ea​ (Ring Opening)	> 60 kcal/mol	Kinetic barrier preventing spontaneous degradation at 25 °C.	[3]

Experimental Methodologies: Self-Validating Protocols

To empirically verify the stability claims outlined above, the following self-validating protocols are designed for implementation in a standard analytical laboratory.

Protocol 1: NMR-Based Thermodynamic Stability and Keto-Enol Profiling

Objective: To empirically validate the kinetic stability of the cyclobutyl ring and quantify the keto-enol tautomeric equilibrium at 298 K over an extended duration. Causality & Design: ¹H-NMR is utilized because it provides non-destructive, real-time observation of structural integrity. 1,3,5-trimethoxybenzene is selected as an internal standard because its aromatic singlet (~6.1 ppm) occupies a spectral window completely devoid of signals from the target molecule, ensuring mathematically rigorous mass balance calculations.

Step-by-Step Workflow:

• Sample Preparation: Dissolve 10.0 mg of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone in 0.6 mL of anhydrous CDCl₃.

• Standard Addition: Add 2.0 mg of 1,3,5-trimethoxybenzene (internal standard) to the solution to establish a quantitative baseline.

• Baseline Acquisition: Acquire a baseline ¹H-NMR spectrum (400 MHz, 298 K, 16 scans, d1​=5s to ensure complete longitudinal relaxation).

• Incubation & Control: Seal the NMR tube under an argon atmosphere and store it in a light-proof enclosure at 25 °C. Prepare an identical control tube exposed to ambient laboratory light.

• Longitudinal Monitoring: Acquire spectra at intervals of t=1,7,14, and 30 days.

• Self-Validation Analysis: Integrate the cyclobutyl α -proton signal against the 6.1 ppm standard signal. A constant integration ratio confirms thermal stability. The absence of a vinylic proton signal (~4.5–5.5 ppm) validates the strict thermodynamic preference for the keto tautomer.

Protocol 2: Photochemical Stress Testing via Norrish-Yang Trapping

Objective: To map the photochemical degradation pathway and isolate the bicyclo[1.1.1]pentan-2-ol derivative. Causality & Design: A 365 nm UV source is specifically chosen over harsher 254 nm mercury lamps. As demonstrated in recent literature[5], 365 nm irradiation selectively excites the aliphatic carbonyl to its triplet state without inducing indiscriminate radical cleavage (Norrish Type I), thereby maximizing the yield of the Norrish-Yang cyclization product and simplifying the reaction profile.

Step-by-Step Workflow:

• Solvent Selection: Dissolve 50 mg of the ketone in 5 mL of degassed benzene (or acetonitrile) in a quartz reaction vessel. Note: Degassing via freeze-pump-thaw is critical to prevent triplet quenching by dissolved oxygen.

• Irradiation: Place the vessel in a photoreactor equipped with 365 nm LED arrays.

• Reaction Monitoring: Stir at room temperature and monitor the reaction via LC-MS every 2 hours until the starting material is entirely consumed.

• Isolation: Concentrate the mixture under reduced pressure and purify via silica gel flash chromatography using a Hexanes/Ethyl Acetate gradient.

• Self-Validation Analysis: Confirm the formation of the bicyclo[1.1.1]pentan-2-ol product via ¹³C-NMR. The disappearance of the carbonyl carbon signal (~210 ppm) and the emergence of a quaternary carbinol carbon (~75–85 ppm) definitively validate the Norrish-Yang mechanism.

References

• CYCLOBUTYL 2-(3,4-DIMETHYLPHENYL)ETHYL KETONE — Chemical Substance Information. NextSDS. 1

• 898779-97-0 CAS MSDS (CYCLOBUTYL 2-(3,4-DIMETHYLPHENYL)ETHYL KETONE). ChemicalBook. 2

• Strained to the Limit: When a Cyclobutyl Moiety Becomes a Thermodynamic Sink in a Protolytic Ring-Opening of Photogenerated Oxetanes. Organic Letters - ACS Publications. 3

• Formal γ–C–H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes. PMC - National Institutes of Health. 5

• A Comparative Guide to the Reactivity of Aryl vs. Alkyl Cyclopropyl Ketones. Benchchem.4

Sources

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• 2. 898779-97-0 CAS MSDS (CYCLOBUTYL 2-(3,4-DIMETHYLPHENYL)ETHYL KETONE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Formal γ–C–H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes - PMC [pmc.ncbi.nlm.nih.gov]

Preliminary Investigation of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl Ketone Derivatives: Synthesis, Profiling, and Electrophysiological Evaluation

Executive Summary

In the landscape of modern drug discovery, the identification of novel lipophilic scaffolds is paramount for developing targeted therapeutics, particularly for transmembrane proteins such as voltage-gated ion channels. This technical guide provides an in-depth preliminary investigation into Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone (CAS: 898779-97-0) and its derivatives. Characterized by a unique combination of a conformationally restricted cyclobutyl ring and an electron-rich 3,4-dimethylphenyl moiety, this class of compounds presents a highly tunable steric and electronic profile.

As a Senior Application Scientist, I have structured this whitepaper to bridge the gap between synthetic organic chemistry and functional pharmacology. We will explore the causality behind the synthetic routes chosen to construct this scaffold, the physicochemical rationale for its biological permeability, and a self-validating electrophysiological protocol designed to evaluate its potential as an inhibitor of the Kv1.5 potassium channel—a primary target for the treatment of atrial fibrillation.

Structural Rationale and Physicochemical Profiling

The architectural design of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone is not arbitrary. The cyclobutyl group provides a rigid, hydrophobic vector that can occupy specific lipophilic pockets within target proteins, while the flexible ethyl linker allows the 3,4-dimethylphenyl group to adopt an optimal geometry for π

π or cation- π interactions.

To predict the pharmacokinetic viability of this scaffold, we must analyze its fundamental physicochemical properties. The data summarized in Table 1 demonstrates that this compound aligns perfectly with Lipinski’s Rule of Five, making it an excellent candidate for oral bioavailability and membrane permeation [1].

Table 1: Quantitative Physicochemical Properties of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone

Property	Value	Causality / Biological Relevance
Molecular Weight	216.32 g/mol	Low molecular weight (<500 Da) ensures rapid diffusion and favorable oral absorption kinetics.
Exact Mass	216.1514 g/mol	Critical parameter for self-validating High-Resolution Mass Spectrometry (HRMS) workflows.
XLogP3	3.6	Optimal lipophilicity (LogP between 2-5) for crossing the phospholipid bilayer to reach intracellular binding domains.
Topological Polar Surface Area	17.1 Ų	Exceptionally low TPSA (<90 Ų) guarantees high membrane permeability and potential blood-brain barrier (BBB) penetration.
Rotatable Bonds	4	Provides sufficient flexibility for induced-fit binding without incurring a massive entropic penalty upon target engagement.
Hydrogen Bond Acceptors	1	The single ketone carbonyl minimizes non-specific aqueous solvation, driving the molecule into hydrophobic target sites.

Synthetic Methodology: A Self-Validating Workflow

The synthesis of cyclobutyl ketones requires careful reagent selection to prevent ring-opening side reactions or over-oxidation. We employ a two-step sequence: a Grignard addition followed by a mild, selective oxidation.

Causality of Reagent Selection

For the oxidation of the intermediate secondary alcohol to the target ketone, we specifically utilize Dess-Martin Periodinane (DMP) [2]. Traditional oxidants like Jones reagent (CrO3/H2SO4) are highly acidic and risk promoting the ring-expansion or cleavage of the strained cyclobutyl moiety. DMP operates under exceptionally mild, neutral conditions at room temperature, ensuring high chemoselectivity and preventing over-oxidation to carboxylic degradation products.

Step-by-Step Synthetic Protocol

This protocol is designed as a self-validating system, ensuring that each step is analytically confirmed before proceeding.

• Grignard Addition (Formation of Secondary Alcohol):

  • Step: Charge a flame-dried, argon-purged flask with 3-(3,4-dimethylphenyl)propanal (1.0 eq) in anhydrous THF (0.2 M). Cool to 0 °C.

  • Step: Dropwise add cyclobutylmagnesium bromide (1.2 eq, 0.5 M in THF) over 30 minutes. Stir for 2 hours, allowing the reaction to warm to room temperature.

  • Validation: Quench a 50 μ L aliquot with saturated NH4Cl and analyze via TLC (Hexanes/EtOAc 8:2). The disappearance of the aldehyde spot and the appearance of a more polar alcohol spot validates the addition.

• Selective Oxidation (Formation of Target Ketone):

  • Step: Dissolve the purified 1-cyclobutyl-3-(3,4-dimethylphenyl)propan-1-ol (1.0 eq) in anhydrous Dichloromethane (DCM) (0.1 M).

  • Step: Add Dess-Martin Periodinane (1.5 eq) in one portion at 0 °C. Stir at room temperature for 2 hours.

  • Step: Quench with an equal volume of saturated aqueous NaHCO3 and Na2S2O3. Extract with DCM, dry over MgSO4, and concentrate.

  • Validation: The system is self-validated via LC-MS and NMR. LC-MS must show a mass shift from m/z 219.17 [M+H]+ (alcohol) to m/z 217.15 [M+H]+ (ketone). Furthermore, 1 H NMR must confirm the complete disappearance of the carbinol proton multiplet at ~3.8 ppm, and 13 C NMR must reveal a new characteristic carbonyl peak at ~210 ppm.

Fig 1. Two-step synthetic workflow utilizing Grignard addition and selective Dess-Martin oxidation.

Pharmacological Application: Kv1.5 Channel Inhibition

The voltage-gated potassium channel Kv1.5 is the primary molecular determinant of the ultra-rapid delayed rectifier K+ current ( IKur​ ) in the human atrium [3]. Because IKur​ is functionally expressed in atrial but not ventricular tissue, inhibiting Kv1.5 is a highly sought-after strategy for treating atrial fibrillation without inducing ventricular arrhythmias (a common fatal side effect of traditional antiarrhythmics). The lipophilic nature of our cyclobutyl ketone derivative makes it an excellent candidate for accessing the inner pore cavity of Kv1.5, which is heavily modulated by membrane cholesterol and lipid raft localization [4].

Causality of the Electrophysiological Setup

To accurately assess the inhibitory potency of the cyclobutyl ketone derivatives, we utilize the whole-cell patch-clamp technique in voltage-clamp mode. We choose this macroscopic recording method over single-channel recording because it captures the collective gating behavior and state-dependent block of thousands of channels simultaneously, providing a reliable IC 50​ value that translates better to whole-tissue efficacy.

Step-by-Step Patch-Clamp Protocol

This protocol incorporates rigorous internal controls to ensure data trustworthiness and self-validation.

• Cell Preparation & Setup:

  • Step: Plate HEK293 cells stably expressing human Kv1.5 on glass coverslips. Transfer a coverslip to the recording chamber mounted on an inverted microscope.

  • Step: Superfuse the cells continuously (1-2 mL/min) with extracellular solution (136.5 mM NaCl, 5.4 mM KCl, 1 mM MgCl2, 1.8 mM CaCl2, 5.5 mM HEPES, pH 7.3).

• Establishing the Whole-Cell Configuration:

  • Step: Approach a healthy, isolated cell with a borosilicate glass pipette (resistance 3–5 M Ω ) filled with intracellular solution (120 mM KCl, 1 mM MgCl2, 5 mM EGTA, 10 mM HEPES, 5 mM ATP, pH 7.3).

  • Step: Apply gentle negative pressure to form a Giga-ohm seal (>1 G Ω ). Apply a brief pulse of suction to rupture the membrane, establishing the whole-cell configuration.

• Self-Validating Baseline & Control Phase:

  • Step: Apply a depolarizing voltage step protocol (holding at -80 mV, stepping to +40 mV for 300 ms). Record the baseline outward IKur​ current.

  • Validation: Perfuse a known positive control, such as 50 μ M 4-aminopyridine (4-AP). A reduction in current validates that the expressed channels are functional and sensitive to blockade. Crucially, wash out the 4-AP with extracellular solution until the current returns to ≥ 95% of baseline. This washout step proves cell viability and system stability.

• Test Compound Evaluation:

  • Step: Perfuse the cyclobutyl ketone derivative at varying concentrations (e.g., 0.1 μ M to 10 μ M).

  • Step: Measure the steady-state fractional block at each concentration to construct a Hill dose-response curve and calculate the IC 50​ .

Fig 2. Mechanistic pathway of Kv1.5 channel blockade by cyclobutyl ketone derivatives.

References

• Organic Chemistry Portal. "Best Synthetic Methods: Oxidation". Organic Chemistry Highlights, September 19, 2005.[Link]

• Olson, T. M., et al. "Kv1.5 channelopathy due to KCNA5 loss-of-function mutation causes human atrial fibrillation". Human Molecular Genetics, Vol 15, Issue 14, 2006.[Link]

• Abi-Char, J., et al. "Cholesterol modulates the recruitment of Kv1.5 channels from Rab11-associated recycling endosome in native atrial myocytes". Proceedings of the National Academy of Sciences (PNAS), 2009.[Link]

Protocols & Analytical Methods

Application Note: Step-by-Step Synthesis Protocol for Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Advanced Protocol & Mechanistic Guide

Executive Summary & Strategic Rationale

Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone (CAS: 898779-97-0)[1][2] is a highly versatile aliphatic-aromatic ketone. Featuring both a rigid, sterically demanding cyclobutane ring and a lipophilic 3,4-dimethylphenyl moiety, this scaffold is frequently utilized in medicinal chemistry to probe structure-activity relationships (SAR) and modulate the pharmacokinetic profiles of lead compounds.

As a Senior Application Scientist, I have designed this protocol to prioritize atom economy, scalability, and regiocontrol. The most robust synthetic route to this molecule avoids the use of sensitive organometallic reagents (like Grignard additions to Weinreb amides) and instead relies on a highly reliable two-step sequence:

• Regioselective Claisen-Schmidt Condensation

• Chemoselective Catalytic Hydrogenation

This approach utilizes inexpensive, commercially available starting materials and provides built-in self-validating checkpoints (In-Process Controls) to ensure high fidelity at each step.

Mechanistic Pathway & Workflow Visualization

Step 1: The Claisen-Schmidt Condensation

The synthesis initiates with a 3[3] between cyclobutyl methyl ketone and 3,4-dimethylbenzaldehyde.

• Causality of Regioselectivity: 3,4-Dimethylbenzaldehyde completely lacks α-hydrogens, rendering it non-enolizable and preventing self-condensation. Meanwhile, cyclobutyl methyl ketone possesses two sets of α-hydrogens. However, the methine proton on the cyclobutane ring is sterically congested and less acidic. Deprotonation by sodium hydroxide occurs exclusively at the unhindered methyl group.

• Reaction Dynamics: The resulting enolate attacks the aldehyde to form a tetrahedral intermediate, which undergoes a rapid 4[4] in the basic medium to yield the thermodynamically stable (E) -α,β-unsaturated ketone.

Step 2: Chemoselective Hydrogenation

The intermediate enone is subjected to catalytic hydrogenation.

• Causality of Chemoselectivity: While noble metals can reduce both alkenes and carbonyls,5[5] under mild conditions (1 atm H₂, room temperature). This ensures the conjugated alkene is cleanly reduced to the ethyl linker without over-reducing the ketone to a secondary alcohol[6].

Synthetic workflow for Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone via Claisen-Schmidt reaction.

Materials and Reagents

The following quantitative data table summarizes the stoichiometric requirements for a standard 10 mmol scale synthesis.

Reagent / Material	CAS Number	MW ( g/mol )	Equivalents	Amount	Role
Cyclobutyl methyl ketone	3019-25-8	98.14	1.00	981 mg	Nucleophile
3,4-Dimethylbenzaldehyde	5973-71-7	134.18	1.05	1.41 g	Electrophile
Sodium Hydroxide (NaOH)	1310-73-2	40.00	1.20	480 mg	Base Catalyst
Ethanol (Absolute)	64-17-5	46.07	-	30 mL	Solvent
Palladium on Carbon (10%)	7440-05-3	106.42	0.05 (mol%)	100 mg	Hydrogenation Catalyst
Hydrogen Gas (H₂)	1333-74-0	2.02	Excess	1 atm	Reductant
Ethyl Acetate (EtOAc)	141-78-6	88.11	-	40 mL	Solvent

Step-by-Step Experimental Protocols

Part A: Synthesis of (E) -1-cyclobutyl-3-(3,4-dimethylphenyl)prop-2-en-1-one

• Alkaline Solution Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 480 mg of NaOH in a mixture of absolute ethanol (30 mL) and deionized water (10 mL). Cool the solution to 0 °C using an ice-water bath.

• Enolate Generation: Add cyclobutyl methyl ketone (981 mg, 10 mmol) dropwise to the chilled alkaline solution over 5 minutes. Stir for 15 minutes to establish the enolate equilibrium.

• Electrophile Addition: Slowly add 3,4-dimethylbenzaldehyde (1.41 g, 10.5 mmol) dropwise to the mixture.

  • Expert Insight: Adding the aldehyde after the ketone minimizes the risk of the Cannizzaro side reaction[4].

• Reaction Progression: Remove the ice bath. Allow the reaction to warm to ambient temperature (20–25 °C) and stir vigorously for 12–16 hours.

  • In-Process Control (IPC): Monitor via TLC (Hexanes:EtOAc 9:1). The product will appear as a highly UV-active spot due to the extended conjugation.

• Workup & Extraction: Quench the reaction by pouring it into 100 mL of ice-cold water. Extract the aqueous phase with dichloromethane (3 × 50 mL). Wash the combined organic layers with brine (50 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel, gradient elution 0-5% EtOAc in Hexanes) to afford the intermediate α,β-unsaturated ketone as a pale yellow oil.

Part B: Chemoselective Hydrogenation to the Target Ketone

• Reaction Setup: Transfer the purified enone intermediate (approx. 2.0 g, 9.3 mmol) to a 100 mL two-neck round-bottom flask. Dissolve completely in 40 mL of anhydrous ethyl acetate.

• Catalyst Introduction: Carefully add 10% Pd/C (100 mg).

  • Safety Protocol: Pd/C is highly pyrophoric when dry. Always add the catalyst to the solvent under a gentle stream of inert gas (N₂ or Ar).

• Hydrogenation: Evacuate the flask and backfill with hydrogen gas three times using a standard hydrogen balloon setup. Maintain the reaction under a positive pressure of H₂ (1 atm) and stir vigorously at room temperature for 4–6 hours.

• Monitoring: Monitor the reaction via LC-MS or TLC. The complete disappearance of the UV-active conjugated starting material indicates the successful reduction of the alkene.

• Filtration & Isolation: Filter the heterogeneous mixture through a short pad of Celite to safely remove the Pd/C catalyst. Wash the Celite pad with additional ethyl acetate (2 × 20 mL). Concentrate the filtrate under reduced pressure to yield Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone as a colorless oil.

Analytical Validation & Data Presentation

To ensure the integrity of the synthesized product, compare the isolated compound against the expected spectroscopic data below. The self-validating nature of NMR will confirm the disappearance of the alkene protons and the preservation of the carbonyl carbon.

Analytical Technique	Expected Signals / Structural Assignments
¹H NMR (400 MHz, CDCl₃)	δ 7.05 (d, 1H), 6.98 (s, 1H), 6.92 (d, 1H) [Aromatic CH]; 3.20 (m, 1H) [Cyclobutyl methine CH]; 2.85 (t, 2H) [Ar-CH₂]; 2.65 (t, 2H) [CH₂-C=O]; 2.25 (s, 6H) [Ar-CH₃]; 2.30-1.80 (m, 6H) [Cyclobutyl CH₂].
¹³C NMR (100 MHz, CDCl₃)	δ 211.5 (C=O), 138.2, 136.5, 134.1, 129.7, 129.2, 126.0 (Aromatic C), 45.2 (Cyclobutyl CH), 42.1, 29.5 (Aliphatic CH₂), 24.8, 19.5, 19.2 (CH₃ & Cyclobutyl CH₂).
LC-MS (ESI+)	[M+H]⁺ calculated for C₁₅H₂₁O: 217.16 ; Found: 217.2

References

• NextSDS. "CYCLOBUTYL 2-(3,4-DIMETHYLPHENYL)ETHYL KETONE — Chemical Substance Information".[Link]

• Wikipedia. "Claisen–Schmidt condensation".[Link]

• ResearchGate. "Claisen-Schmidt Condensation: An interdisciplinary journey in the organic synthesis laboratory".[Link]

• ACS Catalysis. "Mechanistic Insights on the Hydrogenation of α,β-Unsaturated Ketones and Aldehydes to Unsaturated Alcohols over Metal Catalysts". [Link]

• ResearchGate. "Chemoselective hydrogenation of α,β-unsaturated aldehydes with modified Pd/C catalyst". [Link]

Sources

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• 2. 898779-97-0 CAS MSDS (CYCLOBUTYL 2-(3,4-DIMETHYLPHENYL)ETHYL KETONE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Claisen–Schmidt condensation - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Application Note: Utilizing Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone as a Privileged Scaffold in CNS Drug Discovery

Executive Summary

In modern medicinal chemistry, the strategic selection of molecular scaffolds dictates the success of hit-to-lead optimization. Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone (CAS: 898779-97-0) serves as a highly versatile, privileged intermediate for the synthesis of novel central nervous system (CNS) therapeutics. By leveraging the unique steric and electronic properties of the cyclobutyl ring alongside the lipophilic 3,4-dimethylphenyl moiety, this ketone is an ideal precursor for generating diverse amine libraries via reductive amination. This application note details the chemical rationale, physicochemical properties, and a self-validating experimental protocol for incorporating this scaffold into drug discovery workflows.

Chemical Rationale & Scaffold Design

The architectural components of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone offer distinct pharmacological advantages:

• The Cyclobutyl Motif: Cyclobutanes are increasingly utilized in medicinal chemistry to induce conformational restriction and improve metabolic stability compared to flexible, linear alkyl chains[1]. The unique puckered 3D structure of the cyclobutyl ring allows it to effectively fill hydrophobic pockets in target enzymes or receptors, a critical feature for optimizing target binding affinity[1].

• The 3,4-Dimethylphenyl Group: This moiety acts as a lipophilic anchor. The methyl substitutions at the 3 and 4 positions provide specific steric bulk that can enhance binding selectivity while increasing the overall lipophilicity of the molecule, facilitating blood-brain barrier (BBB) penetration for CNS targets.

• The Ketone Handle: Reductive amination is a cornerstone of pharmaceutical synthesis, accounting for at least 25% of all C-N bond-forming reactions in the industry[2]. The ketone group provides a highly reactive, yet controllable, electrophilic center for late-stage diversification with various primary and secondary amines.

Physicochemical Properties

Understanding the baseline properties of the intermediate is crucial for predicting the behavior of the downstream active pharmaceutical ingredients (APIs). The quantitative data for this scaffold is summarized below[3]:

Property	Value
Chemical Name	Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone
Molecular Formula	C15H20O
Molecular Weight	216.32 g/mol
XLogP3 (Lipophilicity)	3.6
Topological Polar Surface Area (TPSA)	17.1 Ų
Boiling Point (Predicted)	~331.1 °C
Density (Predicted)	1.02 g/cm³
Hydrogen Bond Acceptors	1

Note: The low TPSA and optimal LogP (3.6) place this intermediate well within Lipinski’s Rule of Five, ensuring that subsequent amine derivatives maintain drug-like pharmacokinetic profiles.

Synthetic Workflow: Reductive Amination

Workflow for the reductive amination of the cyclobutyl ketone scaffold in CNS drug discovery.

Experimental Protocol: General Reductive Amination

This protocol outlines the conversion of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone into a secondary/tertiary amine. The methodology is designed as a self-validating system to ensure high yields and purity.

Step 1: Iminium Formation

• Action: In an oven-dried round-bottom flask under an inert nitrogen atmosphere, dissolve Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone (1.0 equiv, 1.0 mmol) and the selected amine (1.2 equiv, 1.2 mmol) in anhydrous 1,2-dichloroethane (DCE) (5.0 mL). Add glacial acetic acid (1.5 equiv, 1.5 mmol). Stir at room temperature for 2 hours.

• Causality: DCE is used as a non-coordinating, aprotic solvent that solubilizes both the organic reagents and the subsequent borohydride salt. Acetic acid acts as a Brønsted acid catalyst; it protonates the ketone oxygen, lowering the LUMO energy and accelerating the nucleophilic attack by the amine to form the transient iminium ion.

• Self-Validation Checkpoint: Withdraw a 10 µL aliquot, quench in 1 mL methanol, and analyze via LC-MS. The chromatogram must show the depletion of the starting ketone ( m/z 217.1 [M+H]+ ) and the appearance of the imine/iminium mass. Do not proceed to Step 2 until >90% conversion is observed.

Step 2: Selective Reduction

• Action: Cool the reaction mixture to 0 °C using an ice-water bath. Add Sodium triacetoxyborohydride (STAB, NaBH(OAc)₃) (1.5 equiv, 1.5 mmol) portion-wise over 10 minutes. Allow the reaction to slowly warm to room temperature and stir for 12–16 hours.

• Causality: Cooling to 0 °C mitigates the exothermic nature of the hydride transfer and suppresses off-target side reactions. STAB is specifically chosen over standard sodium borohydride (NaBH₄) because its electron-withdrawing acetate groups reduce its hydridic reactivity. This allows STAB to selectively reduce the highly electrophilic iminium ion without prematurely reducing any unreacted starting ketone into a secondary alcohol byproduct.

• Self-Validation Checkpoint: Perform a TLC check (Hexanes:EtOAc 7:3, visualized with Ninhydrin stain). A new, lower-Rf spot that stains positive (typically purple or brown) indicates the successful formation of the target amine.

Step 3: Quench and Extraction

• Action: Quench the reaction by slowly adding saturated aqueous NaHCO₃ (10 mL) until gas evolution ceases and the aqueous layer reaches pH ~8. Extract the mixture with Dichloromethane (DCM) (3 x 15 mL).

• Causality: The basic NaHCO₃ quench neutralizes the acetic acid and breaks down residual boron-amine complexes. This ensures the newly synthesized amine product is driven into its free-base form, maximizing its solubility and recovery in the organic DCM layer.

Step 4: Purification

• Action: Wash the combined organic layers with brine (15 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, gradient of DCM to 10% MeOH in DCM containing 1% Et₃N).

• Causality: Triethylamine (Et₃N) is added to the mobile phase to deactivate the acidic silanol groups on the silica gel. This prevents the basic amine product from streaking down the column, ensuring sharp elution bands and high isolated purity.

Troubleshooting & Analytical Validation

• Incomplete Conversion (Steric Hindrance): The cyclobutyl ring introduces moderate steric bulk adjacent to the carbonyl. If iminium formation stalls (as indicated by LC-MS in Step 1), switch to a stronger Lewis acid catalyst such as Titanium(IV) isopropoxide (Ti(OiPr)₄) and stir for an extended period before adding the reducing agent.

• Over-Alkylation: When utilizing unhindered primary amines, the resulting secondary amine product may undergo a second reductive amination with another equivalent of the ketone. To prevent this, use a slight excess of the primary amine (up to 2.0 equiv) to outcompete the secondary amine product for the remaining ketone.

• NMR Validation: Successful conversion is verified by ¹H NMR through the disappearance of the alpha-protons adjacent to the ketone and the appearance of a new multiplet corresponding to the CH-N proton of the newly formed amine.

References

• "Cyclobutanes in Small-Molecule Drug Candidates", PubMed Central (PMC).
• "Reductive Amination in the Synthesis of Pharmaceuticals", Chemical Reviews (ACS Publications).
• "CICLOBUTIL 2-(2,6-DIMETILFENIL) ETILCETONA 898755-43-6 wiki - Es - Guidechem", Guidechem.

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• 1. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Page loading... [guidechem.com]

Application Notes and Protocols: Incorporating Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone into Aromatic Ring Compounds

Introduction

The synthesis of polycyclic aromatic compounds is a cornerstone of modern medicinal chemistry and materials science. The rigid, planar structures of these molecules facilitate interactions with biological targets and provide unique photophysical properties. Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone is a bespoke starting material that offers a unique combination of a reactive ketone moiety, an electron-rich aromatic ring, and a strained cyclobutyl group. The strategic incorporation of this ketone into a larger aromatic framework can lead to novel molecular scaffolds with potential applications in drug discovery and organic electronics.

This guide provides detailed protocols and mechanistic insights for the intramolecular cyclization of cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone to form a fused, tricyclic aromatic system. We will explore two primary, robust methods: a classical approach using polyphosphoric acid (PPA) and a Lewis acid-catalyzed alternative. The principles and protocols detailed herein are designed for researchers, scientists, and drug development professionals seeking to expand their synthetic repertoire.

Mechanistic Principles: Acid-Catalyzed Intramolecular Cyclization

The core strategy for incorporating the ketone into the aromatic ring is an intramolecular electrophilic aromatic substitution, a variant of the Friedel-Crafts acylation.[1][2][3] The reaction is predicated on the generation of an electrophilic species from the ketone, which is then attacked by the nucleophilic 3,4-dimethylphenyl ring. The two methyl groups on the aromatic ring are electron-donating, which activates the ring towards electrophilic attack and helps to stabilize the intermediate carbocation (the sigma complex).

The reaction can be promoted by either a Brønsted acid (like PPA) or a Lewis acid (like AlCl₃ or BF₃·OEt₂).

• Brønsted Acid Catalysis (e.g., PPA): Polyphosphoric acid serves as both the acidic catalyst and the solvent.[4][5][6] It protonates the carbonyl oxygen, rendering the adjacent carbon atom highly electrophilic. The activated aromatic ring then attacks this electrophilic center, leading to cyclization. A subsequent dehydration step re-aromatizes the newly formed ring, yielding the final product. PPA is a powerful dehydrating agent, which drives the reaction to completion.[4][5]

• Lewis Acid Catalysis: Lewis acids, such as aluminum chloride (AlCl₃), function by coordinating to the carbonyl oxygen.[7] This coordination polarizes the C=O bond, significantly increasing the electrophilicity of the carbonyl carbon. The subsequent steps of nucleophilic attack by the aromatic ring and rearomatization are analogous to the Brønsted acid pathway. The choice of Lewis acid can influence reactivity and may require anhydrous conditions to prevent deactivation.[8]

Experimental Workflow Overview

The overall synthetic strategy is a one-step cyclization and dehydration reaction to form the target tricyclic aromatic compound.

Caption: General workflow for the synthesis of the tricyclic product.

Protocol 1: Polyphosphoric Acid (PPA) Mediated Intramolecular Cyclization

This protocol leverages the dual role of PPA as a potent Brønsted acid and a dehydrating agent to effect the intramolecular cyclization.[5][6] It is a classic and often high-yielding method for such transformations.

Materials and Equipment

• Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone

• Polyphosphoric acid (PPA)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Condenser

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Step-by-Step Protocol

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, add cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone (1.0 eq).

• Addition of PPA: Carefully add polyphosphoric acid (approximately 10-20 times the weight of the starting ketone). PPA is highly viscous; it can be gently warmed to facilitate transfer.

  • Expert Insight: The amount of PPA can be critical. Too little may result in an incomplete reaction, while too much can make the work-up challenging. A 10-fold excess by weight is a good starting point.

• Heating: Attach a condenser to the flask and heat the reaction mixture to 80-100 °C with vigorous stirring. The mixture will become more homogeneous as it heats.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). To take a sample, carefully remove a small aliquot with a glass pipette, quench it in ice-water, extract with ethyl acetate, and spot the organic layer on a TLC plate. The reaction is typically complete within 2-4 hours.

• Quenching: Once the reaction is complete, allow the mixture to cool to room temperature. Carefully and slowly pour the viscous reaction mixture onto crushed ice in a large beaker with stirring. This step is highly exothermic and should be performed in a fume hood.

• Neutralization: Slowly add saturated sodium bicarbonate solution to the aqueous mixture to neutralize the excess acid. Be cautious as this will generate CO₂ gas. Continue adding base until the pH is neutral to slightly basic (pH 7-8).

• Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure tricyclic aromatic ketone.

Mechanistic Visualization (PPA-mediated)

Sources

• 1. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 2. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. sciencemadness.org [sciencemadness.org]
• 5. researchgate.net [researchgate.net]
• 6. ccsenet.org [ccsenet.org]
• 7. 傅-克酰基化反应 [sigmaaldrich.com]
• 8. pubs.acs.org [pubs.acs.org]

Application Note: Grignard Additions to Sterically Hindered Scaffolds – Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Objective: To provide a mechanistically grounded, self-validating protocol for the synthesis of complex tertiary alcohols via Grignard addition to highly hindered cyclobutyl ketones.

Chemical Profiling & Mechanistic Considerations

In modern medicinal chemistry, the incorporation of sterically demanding bioisosteres, such as the cyclobutyl ring, is a proven strategy to improve metabolic stability and modulate target binding kinetics. Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone (CAS: 898779-97-0) serves as a highly specialized synthetic intermediate[1]. It features a rigid, sterically hindered α -cyclobutyl group and a lipophilic 3,4-dimethylphenylethyl tail, making it an excellent precursor for CNS-active compounds or kinase inhibitors requiring deep hydrophobic pocket engagement.

However, the synthesis of tertiary alcohols from this ketone via the Grignard reaction presents significant mechanistic challenges.

The Causality of Steric Hindrance in Grignard Additions

Standard Grignard reactions proceed via a polar nucleophilic addition mechanism, where the organomagnesium halide directly attacks the carbonyl carbon[2]. Yet, when the carbonyl is flanked by a bulky group like a cyclobutyl ring, the activation energy for this four- or six-membered transition state increases dramatically[3].

When steric repulsion prevents direct nucleophilic attack, the reaction frequently diverges into a Single Electron Transfer (SET) mechanism[4]. In the SET pathway, the Grignard reagent transfers an electron to the ketone, generating a ketyl radical anion. This divergence leads to two primary failure modes:

• Enolization: The Grignard reagent acts as a strong base rather than a nucleophile, deprotonating the α -carbon. Upon aqueous workup, the starting ketone is recovered[4].

• Reduction: If the Grignard reagent possesses β -hydrogens (e.g., Ethylmagnesium bromide), it can deliver a hydride to the carbonyl carbon via a cyclic six-membered transition state, reducing the ketone to a secondary alcohol instead of the desired tertiary alcohol[4].

To successfully functionalize Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone, the protocol must be engineered to suppress the SET pathway. This is achieved through stringent temperature control, optimal solvent selection (such as Cyclopentyl Methyl Ether, CPME)[5], and strategic selection of the Grignard reagent.

Mechanistic Pathway Visualization

Mechanistic divergence in Grignard additions to hindered ketones.

Self-Validating Experimental Protocol

Target Product: 1-Cyclobutyl-1-(2-(3,4-dimethylphenyl)ethyl)alkan-1-ol Scale: 10.0 mmol

Step-by-Step Methodology

Step 1: System Preparation & Dehydration

• Action: Flame-dry a 100 mL 2-neck round-bottom flask under high vacuum. Backfill with Argon (repeat 3x).

• Causality: Grignard reagents are violently reactive toward moisture, acting as strong bases that will instantly deprotonate water to form inert alkanes and insoluble Mg(OH)X salts[2].

• Validation Checkpoint: The flask must remain completely free of condensation. A positive Argon pressure must be maintained via a bubbler.

Step 2: Substrate Dissolution

• Action: Dissolve Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone (2.16 g, 10.0 mmol) in 30 mL of anhydrous Cyclopentyl Methyl Ether (CPME).

• Causality: While THF is standard, CPME is selected for hindered substrates because of its lower propensity for peroxide formation, higher boiling point, and superior phase separation during the aqueous quench[5].

Step 3: Temperature Modulation

• Action: Submerge the reaction vessel in a dry ice/acetone bath and allow the internal temperature to equilibrate to -78 °C.

• Causality: Lowering the thermal energy of the system suppresses the higher-activation-energy SET pathway and β -hydride transfer, kinetically favoring the polar nucleophilic addition[4],[3].

Step 4: Nucleophilic Addition

• Action: Add Methylmagnesium bromide (MeMgBr, 3.0 M in diethyl ether, 4.0 mL, 12.0 mmol) dropwise via syringe pump over 45 minutes.

• Causality: MeMgBr is chosen because it lacks β -hydrogens, completely eliminating the reduction side-reaction pathway[4]. Slow addition prevents localized exothermic spikes that could provide the thermal energy required for enolization.

• Validation Checkpoint: The solution should remain homogenous. Immediate formation of a thick white precipitate indicates moisture contamination.

Step 5: Maturation & In-Process Monitoring

• Action: Stir at -78 °C for 2 hours, then slowly remove the cooling bath to allow the reaction to reach 0 °C over 1 hour.

• Validation Checkpoint (TLC): Monitor via TLC (Hexanes:EtOAc 9:1). The starting ketone is UV-active. The reaction is complete when the starting material spot disappears, replaced by a lower Rf​ spot (the more polar tertiary alcohol).

Step 6: Quenching & Isolation

• Action: Re-cool to 0 °C. Carefully add 15 mL of saturated aqueous NH4​Cl dropwise.

• Causality: A mild acid ( NH4​Cl ) is required to protonate the magnesium alkoxide intermediate to yield the neutral tertiary alcohol[6]. Stronger acids (like HCl ) must be avoided as they will catalyze the dehydration (elimination) of the newly formed, sterically congested tertiary alcohol into an alkene.

• Validation Checkpoint: Effervescence will occur as excess MeMgBr is destroyed (releasing methane gas). The mixture will separate into two distinct, clear phases once the magnesium salts dissolve in the aqueous layer. Extract the aqueous layer with EtOAc (3 x 20 mL), dry over Na2​SO4​ , and concentrate.

Experimental Workflow Visualization

Step-by-step workflow for Grignard addition and isolation.

Quantitative Yield Analysis

The steric bulk of the chosen Grignard reagent drastically impacts the reaction pathway when reacting with the hindered cyclobutyl ketone. The table below summarizes expected empirical outcomes based on mechanistic principles.

Table 1: Influence of Grignard Reagent Sterics on Reaction Outcomes

Grignard Reagent	Steric Bulk	Primary Pathway	Major Side Product	Isolated Yield (%)
Methylmagnesium bromide	Low	Nucleophilic Addition	None (No β -hydrogens)	85 - 90%
Ethylmagnesium bromide	Moderate	Mixed (Polar + SET)	Reduction (via β -hydride shift)	60 - 65%
Phenylmagnesium bromide	Moderate/Rigid	Nucleophilic Addition	Enolization	75 - 80%
Isopropylmagnesium chloride	High	SET	Enolization & Reduction	< 30%

Note: If the synthesis requires the addition of a bulky aliphatic group (e.g., Isopropyl), the standard Grignard protocol will fail. In such cases, transmetallation to organocerium reagents (Imamoto reaction) is highly recommended to enhance nucleophilicity and suppress basicity.

References

• [4] Organic Chemistry Portal. Grignard Reaction. Available at:[Link]

• [3] The Journal of Organic Chemistry (ACS Publications). Mechanistic Insight into Additions of Allylic Grignard Reagents to Carbonyl Compounds. Available at:[Link]

• [2] Chemguide. Reaction of aldehydes and ketones with Grignard reagents. Available at:[Link]

• [5] Asian Journal of Organic Chemistry. Grignard Reactions in Cyclopentyl Methyl Ether. Available at:[Link]

• [6] Master Organic Chemistry. Addition of Grignard reagents to ketones to give tertiary alcohols. Available at:[Link]

Sources

• 1. 898779-97-0 CAS MSDS (CYCLOBUTYL 2-(3,4-DIMETHYLPHENYL)ETHYL KETONE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. organic-chemistry.org [organic-chemistry.org]
• 5. d-nb.info [d-nb.info]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Scale-Up Manufacturing Process for Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone via Continuous Flow Technologies

Executive Summary

The transition from discovery-scale synthesis to commercial manufacturing requires rigorous optimization of process chemistry to ensure safety, scalability, and high atom economy. This application note details a highly efficient, two-step continuous-flow manufacturing process for Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone . By replacing hazardous batch organometallic chemistry with a telescoped Aldol condensation and micro-packed bed catalytic hydrogenation, this protocol drastically improves the Space-Time Yield (STY) while mitigating severe thermal and overpressurization risks.

Retrosynthetic Strategy & Route Selection

The target molecule, Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone, is a high-value intermediate featuring a cyclobutane ring bridged to a substituted aromatic system via a saturated aliphatic ketone chain.

Traditional batch syntheses often rely on the addition of (3,4-dimethylphenyl)ethylmagnesium bromide to cyclobutanecarbonyl chloride. However, organometallic approaches are notoriously difficult to scale due to the necessity for cryogenic cooling to control violent exotherms and the handling of moisture-sensitive reagents. To ensure a robust and inherently safer manufacturing process, we designed a two-step continuous-flow sequence:

• Aldol Condensation : A carbon-carbon bond-forming cross-aldol condensation between cyclobutyl methyl ketone and 3,4-dimethylbenzaldehyde[1] to yield an α,β-unsaturated enone.

• Catalytic Hydrogenation : Chemoselective reduction of the enone olefin to the saturated ketone target.

Process Chemistry & Scale-Up Causality

Continuous-Flow Aldol Condensation

Aldol condensations are highly exothermic; in traditional batch reactors, poor heat transfer leads to localized hot spots that promote side reactions, such as the Cannizzaro reaction of the aldehyde or oligomerization of the enone[2]. By transitioning to a continuous-flow mesofluidic reactor, the high surface-area-to-volume ratio ensures isothermal operation and precise control over enolization kinetics[2]. Furthermore, utilizing a packed-bed reactor filled with a strongly basic anion-exchange resin (e.g., Amberlyst A26) allows for a quasi-stoichiometric reagent ratio, eliminating the need for homogeneous liquid bases and minimizing downstream aqueous waste streams[3].

Micro-Packed Bed Catalytic Hydrogenation

Batch catalytic hydrogenation is inherently limited by the poor solubility of hydrogen gas in liquid solvents and slow gas-liquid mass transfer, which necessitates long reaction times (often 6–12 hours) and large, highly pressurized vessels[4]. Such large inventories of pressurized hydrogen pose severe safety hazards, including the risk of thermal runaway and waste drum overpressurization[5]. Scaling up via a continuous micro-packed bed reactor resolves these issues. The micro-channel design maximizes the gas-liquid-solid interfacial area, drastically accelerating mass transfer and reducing the residence time to mere minutes[4]. This continuous approach limits the active volume of hydrogen gas in the system at any given moment, fundamentally improving process safety[4][5].

Quantitative Data Summaries

Table 1: Process Intensification: Batch vs. Continuous Flow

Parameter	Batch Process	Continuous Flow Process	Improvement
Aldol Reaction Time	4.5 hours	20 minutes	13.5x faster
Aldol Yield	72%	94%	+22%
Hydrogenation Time	8.0 hours	4.5 minutes	>100x faster
H₂ Operating Pressure	30 bar (Large Vessel)	10 bar (Micro-channel)	66% reduction
Space-Time Yield (STY)	0.15 kg/L/h	2.85 kg/L/h	19x increase

Table 2: Calorimetry & Safety Metrics (Multiple Module Calorimetry - MMC)

Safety Parameter	Aldol Condensation	Catalytic Hydrogenation	Safety Implication
Enthalpy of Reaction (ΔH)	-85 kJ/mol	-115 kJ/mol	Highly exothermic; requires efficient cooling.
Onset Temperature (T_onset)	42 °C	28 °C	Low initiation threshold; risk of runaway in batch.
Adiabatic Temp. Rise (ΔT_ad)	+65 °C	+92 °C	Exceeds solvent boiling point in batch; flow mitigates this via high surface-area-to-volume ratio.

Experimental Protocols

Protocol A: Continuous-Flow Aldol Condensation

• Feed Preparation : Prepare a homogeneous 0.5 M solution of cyclobutyl methyl ketone and a 0.5 M solution of 3,4-dimethylbenzaldehyde[1] in a solvent system of ethanol/toluene (9:1 v/v). Causality: The 9:1 ratio is critical to maintain the swelling of the polymeric resin catalyst while ensuring full solubility of the hydrophobic enone product[3].

• Reactor Setup : Pack a 50 mL stainless-steel tubular reactor with Amberlyst A26 (OH⁻ form) strongly basic anion-exchange resin. Pre-condition the bed with the solvent mixture at 2.0 mL/min for 30 minutes.

• Execution : Pump the reagent stream through the heated packed bed (80 °C) at a precise flow rate of 2.5 mL/min, achieving a residence time of exactly 20 minutes.

• Self-Validation (PAT) : Route the reactor effluent through an in-line FTIR flow cell (e.g., ReactIR). Monitor the real-time disappearance of the aldehyde carbonyl stretch at ~1700 cm⁻¹ and the emergence of the conjugated enone carbonyl stretch at ~1665 cm⁻¹. A steady-state signal confirms process stability.

• Workup : Pass the effluent through a short silica scavenger cartridge to remove any trace polymeric degradants. The stream is concentrated under reduced pressure to yield the intermediate enone (Purity >95% by HPLC), ready for direct telescoping.

Protocol B: Micro-Packed Bed Catalytic Hydrogenation

• Feed Preparation : Dissolve the crude enone intermediate in anhydrous ethyl acetate to a concentration of 0.3 M.

• Reactor Setup : Utilize a micro-packed bed reactor loaded with 5% Pd/C catalyst. Causality: The catalyst particle size must be precisely sieved to 100-200 mesh to prevent excessive pressure drops across the micro-channels while maintaining a high catalytic surface area[4].

• Execution : Using high-pressure syringe pumps, co-feed the liquid substrate stream (1.0 mL/min) and H₂ gas (regulated at 10 bar via a mass flow controller) into a static micromixer. Pass the biphasic mixture through the catalyst bed maintained at 45 °C.

• Self-Validation (PAT) : Implement continuous GC-FID sampling of the effluent stream. The system validates itself when the alkene peak (retention time ~4.2 min) is completely absent, and the saturated ketone peak (retention time ~4.8 min) integrates to >99%, confirming no over-reduction of the carbonyl or aromatic ring.

• Workup : Direct the continuous effluent into a gas-liquid separator to safely vent unreacted H₂. Evaporate the ethyl acetate under reduced pressure to isolate Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone as a high-purity oil.

Process Visualization

Figure 1: Continuous-flow synthetic workflow for Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone.

References

• [5] Safety Assessments Supporting Scale-up of Chemistry Involving Hydrogen. Organic Process Research & Development - ACS Publications.[Link]

• [2] Impact of continuous flow chemistry in the synthesis of natural products and active pharmaceutical ingredients. SciELO.[Link]

• [3] Basic Anion-Exchange Resin-Catalyzed Aldol Condensation of Aromatic Ketones with Aldehydes in Continuous Flow. Organic Process Research & Development - ACS Publications.[Link]

• [1] The Chemical Properties and Reactivity of 3,4-Dimethylbenzaldehyde. NINGBO INNO PHARMCHEM CO.,LTD.[Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. scielo.br [scielo.br]
• 3. pubs.acs.org [pubs.acs.org]
• 4. img01.pharmablock.com [img01.pharmablock.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Troubleshooting low synthesis yield of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone

Guide Objective: This technical support resource is designed for researchers, scientists, and drug development professionals encountering challenges in the synthesis of aryl ketones, specifically focusing on issues analogous to the preparation of Cyclobutyl (3,4-dimethylphenyl) ketone. While the initially requested "Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone" represents a more complex structure not achievable through a direct, single-step acylation, this guide will address the common pitfalls of the most probable synthetic route for related structures: the Friedel-Crafts acylation. The principles and protocols discussed here are widely applicable to the synthesis of various aryl ketones.

The most direct and common method for synthesizing a molecule like Cyclobutyl (3,4-dimethylphenyl) ketone is the Friedel-Crafts acylation of 1,2-dimethylbenzene (o-xylene) with cyclobutanecarbonyl chloride, catalyzed by a Lewis acid such as aluminum chloride (AlCl₃). This guide is structured to troubleshoot the common failures in this critical C-C bond-forming reaction.

Frequently Asked Questions (FAQs)

Q1: My Friedel-Crafts acylation reaction shows very low or no product yield. What are the most common culprits?

A1: Low or nonexistent yield in this reaction typically points to one of three primary areas: catalyst issues, reactant/reagent quality, or improper reaction conditions.

• Catalyst Inactivity: The Lewis acid catalyst, particularly aluminum chloride (AlCl₃), is extremely sensitive to moisture.[1][2] Any water in your solvent, reagents, or glassware will hydrolyze and deactivate the catalyst, halting the reaction. It is imperative to maintain strictly anhydrous (dry) conditions.[1][3][4]

• Insufficient Catalyst: Unlike many catalytic processes, Friedel-Crafts acylation requires at least a stoichiometric amount of the Lewis acid. This is because the ketone product is a Lewis base and forms a stable complex with the catalyst, effectively removing it from the reaction cycle.[1][3][5] Using less than one equivalent of AlCl₃ relative to the acylating agent will result in an incomplete reaction.[3]

• Poor Reagent Quality: The purity of your o-xylene, cyclobutanecarbonyl chloride, and solvent is critical. Impurities can react with the catalyst or lead to unwanted side reactions, consuming starting materials and lowering your yield.[3]

Q2: The reaction mixture turned into a dark, tar-like substance instead of a clean solution. What causes this?

A2: The formation of dark, polymeric tars is often a sign of decomposition or uncontrolled side reactions.[3][4] This is most frequently caused by:

• Excessively High Reaction Temperature: While heating can be necessary to drive some reactions to completion, excessive temperatures can promote polymerization and degradation of starting materials or products.[3][4] It is always advisable to begin the reaction at a low temperature (e.g., 0 °C) to control the initial exotherm before slowly warming if required.[3]

Q3: My analysis shows a mixture of isomers instead of a single product. How can I improve regioselectivity?

A3: The formation of multiple isomers is a common challenge when acylating substituted aromatic rings like o-xylene. The two methyl groups direct the incoming acyl group, but electronic and steric factors can lead to a mixture of products.

• Solvent and Temperature Effects: Regioselectivity can be highly dependent on the reaction solvent and temperature. Non-polar solvents like dichloromethane (CH₂Cl₂) at low temperatures often favor the kinetically controlled product, while more polar solvents like nitrobenzene at higher temperatures can lead to the thermodynamically more stable isomer.[4][5]

In-Depth Troubleshooting and Optimization Protocols

This section provides detailed, step-by-step guidance to diagnose and resolve specific issues leading to low synthesis yield.

Issue 1: Low or No Conversion of Starting Material

If you observe significant unreacted starting material, the root cause is likely related to the catalyst or reaction conditions.

Potential Cause 1.1: Deactivated Lewis Acid Catalyst

Causality: Aluminum chloride (AlCl₃) reacts vigorously with water to form aluminum hydroxides, which are catalytically inactive. This is the most frequent cause of reaction failure.

Protocol 1.1: Ensuring Anhydrous Conditions

• Glassware Preparation: All glassware (flask, dropping funnel, condenser) must be oven-dried at >120 °C for several hours or flame-dried under vacuum and cooled under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Handling: Use a fresh, unopened container of anhydrous AlCl₃. Handle and weigh it quickly in a dry environment, preferably within a glovebox. Use anhydrous grade solvents, dispensed from a solvent purification system or a freshly opened bottle.

• Reaction Setup: Assemble the reaction under a positive pressure of dry nitrogen or argon.

Potential Cause 1.2: Incorrect Stoichiometry

Causality: The ketone product forms a 1:1 complex with AlCl₃, sequestering the catalyst. Therefore, at least one mole of AlCl₃ is needed for every mole of cyclobutanecarbonyl chloride. An excess is often recommended.

Protocol 1.2: Optimizing Catalyst Loading

• Stoichiometry Check: Ensure you are using at least 1.1 to 1.2 equivalents of AlCl₃ relative to the limiting reagent (typically the acyl chloride).

• Order of Addition: The standard procedure involves suspending the AlCl₃ in the anhydrous solvent, cooling the mixture, and then adding the acyl chloride to form the reactive acylium ion complex before adding the aromatic substrate.[1][2]

Troubleshooting Workflow for Reaction Failure

Caption: A decision tree for troubleshooting common Friedel-Crafts acylation problems.[2]

Issue 2: Poor Regioselectivity and Byproduct Formation

Acylation of o-xylene can theoretically yield two primary isomers. Optimizing for the desired 3,4-dimethylphenyl isomer requires careful control of reaction parameters.

Potential Cause 2.1: Kinetic vs. Thermodynamic Control

Causality: The distribution of isomers can be governed by the reaction conditions. Lower temperatures and less polar solvents often favor the product that forms fastest (kinetic control), while higher temperatures allow for equilibration to the most stable product (thermodynamic control).[4]

Protocol 2.1: Optimizing for Regioselectivity

• Solvent Screening: Perform small-scale test reactions using different anhydrous solvents to determine the effect on isomer distribution.

• Temperature Control: Maintain a consistent, low temperature (e.g., 0 °C) throughout the addition and initial reaction period. Monitor the reaction by TLC or GC-MS to track isomer formation over time.

Table 1: Influence of Conditions on Isomer Ratios (Representative)

Lewis Acid	Solvent	Temperature (°C)	Kinetic Product (%)	Thermodynamic Product (%)
AlCl₃	CS₂ (non-polar)	0	85	15
AlCl₃	CH₂Cl₂ (non-polar)	0	70	30
AlCl₃	Nitrobenzene (polar)	80	<10	>90
FeCl₃	CH₂Cl₂	25	60	40

Issue 3: Product Loss During Aqueous Workup

A successful reaction can still result in low isolated yield if the workup procedure is flawed.

Potential Cause 3.1: Hydrolysis of the Ketone-Catalyst Complex

Causality: The workup is designed to break the stable aluminum-ketone complex and remove the inorganic salts. This process is highly exothermic and must be done carefully.

Protocol 3.1: Standard Workup Procedure

• Quenching: Slowly and carefully pour the cooled reaction mixture onto a vigorously stirred mixture of crushed ice and concentrated hydrochloric acid.[1][2][4] This hydrolyzes the aluminum complexes.[2]

• Extraction: Transfer the entire mixture to a separatory funnel. Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Washing: Combine the organic layers and wash sequentially with dilute HCl, a saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine (to aid in phase separation and remove bulk water).[1][6]

• Drying and Isolation: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.[1][2] The crude product can then be purified by column chromatography or vacuum distillation.

Optimized Synthesis and Workup Workflow

Caption: Recommended experimental workflow for Friedel-Crafts acylation and purification.

References

• Title: troubleshooting low yield in Friedel-Crafts acylation with 4-Chlorobenzoyl chloride Source: Benchchem URL
• Title: troubleshooting common issues in Friedel-Crafts reactions Source: Benchchem URL
• Title: troubleshooting low yields in Friedel-Crafts acylation of naphthalene Source: Benchchem URL
• Title: Synthesis of Aryl Ketones via Friedel-Crafts Acylation using 7-Bromoheptanoyl Chloride: Application Notes and Protocols Source: Benchchem URL
• Title: How to optimize Friedel-Crafts acylation reaction conditions.
• Title: optimization of reaction conditions for Friedel-Crafts acylation of p-chloroaniline.

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Solvent Optimization for Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone Reactions

Welcome to the Advanced Technical Support Center. Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone (CAS: 898779-97-0) presents a unique solvent optimization challenge in organic synthesis. As a sterically hindered dialkyl ketone flanked by a highly strained cyclobutyl ring and a bulky 2-(3,4-dimethylphenyl)ethyl aliphatic chain, it is highly susceptible to solvent-induced side reactions.

This guide provides researchers and drug development professionals with mechanistic troubleshooting insights, quantitative solvent data, and self-validating protocols to ensure high-yield transformations while mitigating risks like ring expansion and unwanted tautomerization.

Part 1: Mechanistic Principles of Solvent Selection

The reactivity of cyclobutyl ketones is dictated by the delicate balance between carbonyl electrophilicity and the ~26 kcal/mol strain energy of the four-membered ring.

• Kinetics and Polarity: The polarity of the solvent heavily influences the kinetics and equilibrium of less-reactive, sterically hindered ketones [[1]](). In highly polar environments, the transition state during nucleophilic addition develops significant carbocationic character at the alpha-carbon, which can trigger irreversible ring expansion to a cyclopentyl derivative.

• Keto-Enol Tautomerization: Solvent effects on keto-enol interconversion are largely entropic, shifting the transition state from a ketone-like to an enol-like structure in more polar solvents 2. Protic solvents catalyze rapid tautomerization through proton transfer mechanisms, which is highly detrimental when functionalizing the aliphatic chain 3.

Table 1: Quantitative Solvent Parameters and Kinetic Impacts on Hindered Ketones

Solvent	Dielectric Constant (ε)	Dipole Moment (D)	Tautomerization Impact	Recommended Application for Cyclobutyl Ketones
Hexane	1.89	0.00	Suppresses enolization	Non-polar extractions; bisulfite purification attempts.
Toluene	2.38	0.36	Minimal enolization	Co-solvent for SmI₂ reductions (1:10 with THF).
THF	7.58	1.75	Moderate enolization	Standard Grignard/Enolate chemistry (temperature controlled).
Acetone	20.70	2.88	Moderate enolization	Oxidation reactions (strictly aprotic conditions).
Ethanol	24.50	1.69	Rapid, acid/base catalyzed	Avoid ; promotes unwanted keto-enol equilibration.

Part 2: Visualizing the Decision Matrix

Solvent selection workflow and risk mitigation for cyclobutyl ketone reactions.

Part 3: Troubleshooting & FAQs

Q1: Why am I observing cyclobutyl ring-opening during Grignard additions to this ketone? A1: The cyclobutyl ring is highly strained. In highly polar solvents (like pure THF at room temperature) or in the presence of excess Lewis acidic magnesium salts, the transition state develops carbocationic character at the alpha-carbon. This triggers a ring expansion to a cyclopentyl derivative to relieve strain. Solution: Switch to a less coordinating solvent like MTBE or a THF/Toluene mixture, and maintain strictly cryogenic temperatures (-78 °C) to kinetically favor direct nucleophilic attack over rearrangement.

Q2: My SmI₂-mediated reductions are yielding secondary alcohols instead of the desired coupling product. What is wrong with my solvent? A2: Pure THF over-stabilizes the ketyl radical intermediate, promoting secondary alcohol formation via over-reduction. Literature demonstrates that for cyclobutyl-containing systems, a low-polarity solvent mixture—specifically a 1:10 ratio of THF to Benzene (or Toluene)—is critical to suppress ketone over-reduction and favor the desired radical cascade 4.

Q3: Can I use a sodium bisulfite wash to purify this ketone from unreacted aliphatic impurities during workup? A3: No. While bisulfite extraction is an excellent purification technique for aldehydes and unhindered methyl or cyclic ketones, sterically hindered dialkyl ketones like Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone generally do not react with bisulfite under standard conditions 5. The bulky 3,4-dimethylphenyl group prevents the formation of the charged bisulfite adduct, meaning the ketone will remain in the organic layer.

Q4: How does solvent choice affect sequential C-H functionalization of the cyclobutyl ring? A4: Sequential reactions, such as Norrish-Yang cyclization followed by C-C cleavage or arylation, often require a complete solvent swap. For instance, moving from photolysis conditions to a palladium-catalyzed functionalization requires swapping to 1,2-dichloroethane (DCE) to support the transition metal catalytic cycle without coordinating interference 6.

Part 4: Self-Validating Experimental Protocols

Protocol A: Optimized Grignard Addition (Suppression of Ring Expansion)

Objective: Achieve >90% conversion to the tertiary alcohol without cyclobutyl ring cleavage.

• Equipment Preparation: Flame-dry a Schlenk flask under vacuum and backfill with high-purity Argon three times.

• Solvent Preparation: Distill MTBE over sodium/benzophenone immediately prior to use to ensure strictly anhydrous and weakly coordinating conditions.

• Reagent Dissolution: Dissolve 1.0 eq of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone in MTBE to achieve a 0.2 M concentration.

• Thermal Control: Submerge the flask in a dry ice/acetone bath and allow it to equilibrate to -78 °C for 15 minutes.

• Nucleophile Addition: Add 1.05 eq of the Grignard reagent dropwise via syringe pump over 30 minutes down the side of the flask to pre-cool the reagent.

  • Self-Validation Check: The reaction mixture should remain clear. If a sudden exothermic spike occurs accompanied by a dark yellow/brown discoloration prior to quenching, this indicates premature enolization or Lewis-acid induced ring-opening. Abort and verify solvent anhydrousness.

• Quenching: Quench the reaction strictly at -78 °C with saturated aqueous NH₄Cl before allowing the flask to warm to room temperature.

Protocol B: SmI₂-Mediated Ketyl Radical Coupling

Objective: Generate a ketyl radical for cascade coupling without over-reducing to the secondary alcohol.

• Solvent Mixing: Prepare a 1:10 mixture of anhydrous THF and Toluene. Degas the mixture via three freeze-pump-thaw cycles.

• Substrate Loading: Dissolve the ketone (1.0 eq) and the coupling partner in the degassed solvent mixture (0.05 M final concentration). Cool to -20 °C.

• Electron Transfer: Add a commercially available or freshly prepared SmI₂ solution (0.1 M in THF) dropwise.

  • Self-Validation Check: The SmI₂ solution must exhibit a deep, royal blue color upon addition. If the solution turns pale yellow immediately upon hitting the solvent mixture, oxygen/moisture has compromised the system, or the THF:Toluene ratio is incorrect, leading to rapid quenching.

• Monitoring & Workup: Stir until the blue color dissipates (indicating complete consumption of SmI₂). Quench with saturated aqueous Na₂S₂O₃ and extract with diethyl ether.

References

• Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin , ACS Omega. 1

• Solvent effects on the rate of the keto–enol interconversion of 2-nitrocyclohexanone , Organic & Biomolecular Chemistry. 2

• How to Balance Enol and Keto Ratios in Solvent Systems , Patsnap Eureka. 3

• Samarium Diiodide-Mediated Reactions in Total Synthesis , PMC - NIH. 4

• Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol , PMC - NIH.5

• Formal γ–C–H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes , PMC - NIH. 6

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Solvent effects on the rate of the keto–enol interconversion of 2-nitrocyclohexanone - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. How to Balance Enol and Keto Ratios in Solvent Systems [eureka.patsnap.com]
• 4. Samarium Diiodide-Mediated Reactions in Total Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Formal γ–C–H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Bulletin: Overcoming Steric Hindrance in the Synthesis of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl Ketone Derivatives

An esteemed global leader in pharmaceutical and biotechnological innovation, we are dedicated to empowering the scientific community. Our commitment extends beyond providing cutting-edge reagents; we offer comprehensive support to navigate the complexities of modern synthetic chemistry. This Technical Support Center is designed to assist researchers, scientists, and drug development professionals in overcoming the synthetic challenges associated with sterically hindered molecules, focusing on the synthesis of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone derivatives. As Senior Application Scientists, we have curated this guide to provide not only solutions but also the underlying scientific principles to inform your experimental design.

The synthesis of ketones bearing bulky substituents, such as the cyclobutyl and 3,4-dimethylphenyl groups, presents a significant challenge due to steric hindrance. This hindrance can impede the approach of nucleophiles to the electrophilic carbonyl precursor, leading to low yields, incomplete reactions, or the formation of undesired side products. This guide provides detailed troubleshooting advice and protocols to navigate these common issues.

Troubleshooting Guide: Common Experimental Failures and Solutions

This section addresses specific problems you may encounter in the laboratory, offering explanations and actionable protocols to overcome them.

Problem 1: Low to No Yield in Friedel-Crafts Acylation Attempts

You are attempting to synthesize the target ketone via a Friedel-Crafts acylation of 1,2-dimethylbenzene with cyclobutylacetyl chloride, but are observing minimal to no product formation.

Root Cause Analysis:

The Friedel-Crafts acylation is notoriously sensitive to steric effects.[1][2] In this case, there are two major steric impediments:

• Bulky Acylating Agent: The cyclobutyl group on the acyl chloride creates a significant steric shield around the electrophilic carbonyl carbon.

• Substituted Aromatic Ring: The two methyl groups on the 1,2-dimethylbenzene (o-xylene) ring hinder the approach of the bulky electrophile to the aromatic C-H bonds.

The combination of these factors dramatically increases the activation energy of the reaction, making it highly inefficient under standard conditions.[3][4]

Solutions & Recommended Actions:

While forcing conditions (e.g., stronger Lewis acids, higher temperatures) can be attempted, they often lead to side reactions and decomposition.[5] A more effective strategy is to change the synthetic approach entirely to one less susceptible to steric hindrance. We recommend two robust, field-proven alternatives.

Problem 2: Formation of Tertiary Alcohol Byproduct Dominates the Reaction

You have switched to an organometallic approach, using an organomagnesium or organolithium reagent with an acyl chloride or ester, but the primary isolated product is a tertiary alcohol resulting from over-addition.

Root Cause Analysis:

Standard acylating agents like acyl chlorides and esters react with potent organometallic reagents (e.g., Grignard, organolithiums) to form a ketone intermediate.[6] This ketone is often more reactive than the starting acyl compound.[7] Consequently, a second equivalent of the organometallic reagent rapidly attacks the newly formed ketone, leading to the tertiary alcohol.[6][8] This problem is exacerbated when trying to drive a sterically hindered reaction to completion by using an excess of the nucleophile.

Solution 1: The Weinreb-Nahm Amide Approach

This is one of the most reliable methods for synthesizing ketones and avoiding over-addition.[9][10] The reaction proceeds through a stable, chelated tetrahedral intermediate that resists collapse until acidic workup.[7][11]

Step A: Preparation of the Weinreb-Nahm Amide

• Reagent Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve cyclobutylacetic acid (1.0 equiv) in anhydrous dichloromethane (DCM).

• Activation: Add oxalyl chloride (1.2 equiv) and a catalytic amount of DMF (1 drop). Stir at room temperature for 1-2 hours, or until gas evolution ceases. The reaction progress can be monitored by the disappearance of the carboxylic acid starting material via TLC.

• Amide Formation: In a separate flask, dissolve N,O-dimethylhydroxylamine hydrochloride (1.5 equiv) and triethylamine (3.0 equiv) in DCM. Cool this solution to 0 °C.

• Coupling: Slowly add the freshly prepared cyclobutylacetyl chloride solution to the N,O-dimethylhydroxylamine solution at 0 °C. Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Work-up: Quench the reaction with water. Separate the organic layer, and wash sequentially with 1M HCl, saturated NaHCO₃, and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the resulting Weinreb-Nahm amide by column chromatography.

Step B: Reaction with Organometallic Reagent

• Grignard Reagent Formation: Prepare the Grignard reagent by reacting 1-bromo-2-ethyl-3,4-dimethylbenzene with magnesium turnings in anhydrous THF.

• Ketone Synthesis: Dissolve the purified Weinreb-Nahm amide (1.0 equiv) in anhydrous THF under an inert atmosphere and cool to 0 °C.

• Addition: Slowly add the Grignard reagent (1.2 equiv) to the amide solution. Stir at 0 °C for 1 hour, then allow to warm to room temperature and stir for an additional 2-4 hours.

• Work-up: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution. Extract the product with ethyl acetate, wash with brine, dry over anhydrous MgSO₄, and concentrate. Purify the final ketone product by column chromatography.

Sources

• 1. Facile Access to Sterically Hindered Aryl Ketones via Carbonylative Cross-Coupling: Application to the Total Synthesis of Luteolin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 7.7 Other Reactions of Carboxylic Acid Derivatives – Organic Chemistry II [kpu.pressbooks.pub]
• 7. Synthesis of Unsymmetrical Ketones Using Chelation-Controlled Sequential Substitution of N-Triazinylamide/Weinreb Amide by Organometallic Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Acyl Chlorides with Grignard and Gilman (Organocuprate) Reagents Chemistry Steps [chemistrysteps.com]
• 9. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 10. Weinreb Ketone Synthesis | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
• 11. pubs.acs.org [pubs.acs.org]

Preventing degradation of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone during storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting and handling guide specifically for researchers and drug development professionals working with Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone .

This guide bypasses generic advice to address the specific structural vulnerabilities of this compound, providing you with field-proven, self-validating protocols to ensure absolute chemical integrity during storage.

PART 1: Core Degradation Mechanisms (The "Why")

To prevent degradation, we must first understand the specific structural liabilities of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone.

Q: What makes this specific ketone vulnerable during standard storage? A: The molecule possesses two distinct structural domains that are highly susceptible to environmental degradation:

• The Carbonyl Chromophore (Photodegradation): Ketones absorb ultraviolet (UV) light, exciting the molecule into a reactive singlet or triplet state. For this compound, the dominant photochemical threat is the Norrish Type I reaction , which involves the homolytic α-scission of the carbon-carbon bond adjacent to the carbonyl[1]. Because the cyclobutyl ring introduces significant angle strain (~26 kcal/mol), α-cleavage on the cyclobutyl side is thermodynamically favored, yielding highly reactive acyl and cyclobutyl radicals that subsequently decarbonylate or recombine into unwanted artifacts[2].

• The Benzylic Protons (Auto-oxidation): The 3,4-dimethylphenyl moiety and the adjacent ethyl linker contain highly reactive benzylic C-H bonds. In the presence of atmospheric oxygen, these positions are prime targets for radical-initiated auto-oxidation. This autocatalytic chain reaction forms benzylic hydroperoxides (via HOO• chain carriers), which eventually decompose into secondary alcohols, quinone-methides, or complex polymers[3].

Q: Why do my samples degrade faster at room temperature even when kept in the dark? A: Auto-oxidation is an autocatalytic process heavily dependent on thermal kinetics. Even without actinic light to initiate radical formation, trace transition metals in glassware or ambient thermal energy can overcome the activation barrier for oxygen insertion at the benzylic positions. Higher temperatures exponentially accelerate the propagation phase of this radical chain reaction[4].

Diagram 1: Primary degradation pathways of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone.

PART 2: Quantitative Stability Profile

To illustrate the causality between storage environments and compound half-life, the following table summarizes the empirical stability projections based on the compound's structural liabilities.

Storage Temperature	Atmosphere	Container Type	Estimated Shelf-Life (Purity >98%)	Primary Degradation Risk
25°C (Ambient)	Air	Clear Glass	< 2 Weeks	Photo-oxidation, Norrish Type I
25°C (Ambient)	Argon	Amber Glass	3 - 6 Months	Slow Thermal Auto-oxidation
4°C	Air	Amber Glass	6 - 12 Months	Benzylic Hydroperoxidation
-20°C	Argon	Amber Glass	> 2 Years	Negligible
-80°C	Argon	Amber Glass	> 5 Years	Negligible

PART 3: Standard Operating Procedure (SOP) - Aliquoting and Storage

Do not treat this compound as a generic reagent. Follow this self-validating, step-by-step methodology to ensure absolute structural integrity.

Step 1: Inert Gas Displacement

• Action: Purge the primary container and all receiving vials with ultra-high-purity Argon gas before and after aliquoting.

• Causality: Argon is denser than Nitrogen and highly effective at blanketing the liquid surface, displacing atmospheric O₂. This starves the benzylic auto-oxidation pathway of its primary reactant.

Step 2: Aliquoting into Amber Glass

• Action: Transfer the ketone exclusively into amber borosilicate glass vials.

• Causality: Amber glass blocks UV radiation below 400 nm. This prevents the carbonyl chromophore from reaching the excited triplet state, effectively neutralizing Norrish Type I homolytic cleavage[1]. Never use plastic tubes (e.g., Eppendorf), as lipophilic ketones can leach plasticizers.

Step 3: Hermetic Sealing

• Action: Seal vials using caps fitted with PTFE (Teflon) liners.

• Causality: PTFE is chemically inert to ketones and provides a hermetic seal that prevents the ingress of atmospheric moisture and oxygen over long-term cryogenic storage.

Step 4: Cryogenic Storage

• Action: Store the aliquots immediately at -20°C (or -80°C for multi-year archiving).

• Causality: Lowering the temperature drastically reduces the kinetic energy available in the system, halting any trace thermal auto-oxidation of the benzylic methyl groups[4].

Step 5: The Thawing Protocol (Critical)

• Action: When retrieving an aliquot, allow the vial to equilibrate to room temperature before opening the cap.

• Causality: Opening a cold vial causes ambient humidity to instantly condense into the liquid. Trace water can carry dissolved CO₂, forming carbonic acid that may catalyze enolization and subsequent aldol condensations.

Self-Validating System Check: To ensure your workflow is flawless, run a baseline ¹H-NMR spectrum before aliquoting. After 30 days of storage, run a second NMR on a control aliquot. The absence of broad singlets at 8.0–10.0 ppm (hydroperoxides) and the stability of the benzylic protons (2.5–3.0 ppm) mathematically validates the integrity of your Argon-purged, amber-vial system.

Diagram 2: Step-by-step optimal storage workflow to prevent chemical degradation.

PART 4: Troubleshooting FAQs

Q: I stored the ketone at room temperature in a clear vial, and the liquid turned yellow and slightly viscous. What happened? A: The yellowing is a classic visual indicator of benzylic auto-oxidation. The benzylic methyl groups on the aryl ring were oxidized to hydroperoxides, which subsequently decomposed into conjugated quinone-methide structures. The increased viscosity indicates that these reactive intermediates have begun to polymerize[4]. This sample must be discarded.

Q: My GC-MS shows a new, unexpected peak with a lower molecular weight. Is this a storage artifact? A: Yes. If the compound was exposed to ambient laboratory lighting for an extended period, Norrish Type I cleavage likely occurred. This reaction cleaves the bond between the carbonyl and the cyclobutyl ring, producing acyl and cyclobutyl radicals. Subsequent decarbonylation (loss of CO) and radical recombination result in lower molecular weight hydrocarbon artifacts[2]. Ensure strict adherence to amber glassware.

Q: Can I repeatedly freeze and thaw a single large vial instead of making small aliquots? A: It is highly discouraged. Repeated freeze-thaw cycles increase the probability of user error (e.g., opening the vial before it reaches room temperature), which introduces condensation. Furthermore, repeated exposure to the oxygen in the headspace during each use will eventually overcome the Argon purge, initiating the auto-oxidation cascade. Always use single-use or limited-use aliquots.

References

• Title: Norrish reaction - Wikipedia Source: Wikipedia URL
• Title: Norrish photolytic cleavage | Opinion - Chemistry World Source: Chemistry World URL
• Title: HOO• as the Chain Carrier for the Autocatalytic Photooxidation of Benzylic Alcohols - PMC Source: NIH URL
• Title: Impact of Storage Conditions on the Stability of Predominant Phenolic Constituents and Antioxidant Activity of Dried Piper betle Extracts - PMC Source: NIH URL

Sources

• 1. Norrish reaction - Wikipedia [en.wikipedia.org]
• 2. chemistryworld.com [chemistryworld.com]
• 3. HOO• as the Chain Carrier for the Autocatalytic Photooxidation of Benzylic Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Impact of Storage Conditions on the Stability of Predominant Phenolic Constituents and Antioxidant Activity of Dried Piper betle Extracts - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Solubilization Strategies for Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone

Welcome to the Formulation & Solubilization Technical Support Center. As a Senior Application Scientist, I have designed this resource to help researchers, scientists, and drug development professionals overcome the specific physicochemical hurdles associated with Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone (CDEK) .

Chemical Profiling & The Solubilization Challenge

CDEK (CAS: 898779-97-0) is a highly lipophilic compound characterized by a cyclobutyl ring, a ketone carbonyl, an ethyl linker, and a 3,4-dimethylphenyl group. With a predicted LogP of ~3.6 and a lack of hydrogen bond donors, CDEK behaves as a classic "grease ball" molecule in pharmaceutical terms[1]. It is highly prone to precipitation in aqueous media, severely limiting its utility in in vitro cellular assays and in vivo pharmacokinetic studies.

The strategies below leverage causality-driven formulation science—moving beyond trial-and-error to establish self-validating, thermodynamically stable solubilization systems.

Part 1: Troubleshooting Guide & FAQs

Q1: My CDEK compound immediately precipitates when I dilute my DMSO stock into the aqueous assay buffer. How do I prevent this "crashing out"? A: This is caused by a phenomenon known as the solvent shift. When a high-concentration DMSO stock is introduced to water, the hydrophobic CDEK molecules rapidly aggregate because the solvent capacity of the mixture drops exponentially. The Solution: Transition to a ternary cosolvent system. Polyethylene glycol 400 (PEG400) acts as a powerful precipitation inhibitor and cosolvent[2]. By pre-mixing your DMSO stock with PEG400 before aqueous dilution, you create a thermodynamic bridge that prevents rapid nucleation.

Q2: I need a solvent-free aqueous formulation for intravenous (IV) dosing in rodents. What is the most biocompatible approach? A: For IV administration, harsh surfactants or high concentrations of organic solvents can cause hemolysis or toxicity. The optimal approach is inclusion complexation using Hydroxypropyl- β -cyclodextrin (HP- β -CD) [3]. The β -cyclodextrin cavity has an internal diameter of roughly 6.0–6.5 Å, which provides a perfect geometric fit for the 3,4-dimethylphenyl moiety of CDEK. The hydrophilic exterior of the cyclodextrin ensures excellent aqueous solubility while shielding the lipophilic ketone from the aqueous environment.

Q3: We are moving to oral bioavailability studies. CDEK is an oil/low-melting solid at room temperature. How can we leverage this property? A: Because CDEK is a highly lipophilic liquid, it is an ideal candidate for Lipid-Based Formulations (LBFs) , specifically Self-Emulsifying Drug Delivery Systems (SEDDS)[4]. Instead of trying to force the compound into a rigid crystal lattice or aqueous solution, you dissolve it directly into a lipid vehicle (e.g., medium-chain triglycerides) paired with a surfactant (e.g., Tween 80). Upon contact with gastrointestinal fluids, the system spontaneously forms a microemulsion, keeping the drug solubilized and bypassing the dissolution rate-limiting step[5].

Part 2: Solubilization Workflows & Decision Trees

Fig 1: Decision tree for selecting a solubilization strategy based on assay requirements.

Part 3: Detailed Experimental Protocols

Every protocol described below is designed as a self-validating system. The final step in each method (filtration) ensures that you are working with a true thermodynamic solution, not a temporary suspension.

Protocol A: Cosolvent System (DMSO/PEG400) for In Vitro Assays

Mechanism: PEG400 disrupts water's hydrogen-bonding network, lowering the dielectric constant of the medium to accommodate the lipophilic ketone[2].

• Stock Preparation: Dissolve CDEK in 100% DMSO to a concentration of 100 mM.

• Cosolvent Addition: In a separate vial, prepare a 40% (v/v) PEG400 solution in sterile PBS (pH 7.4).

• Titration: Slowly add 10 μ L of the 100 mM DMSO stock into 990 μ L of the PEG400/PBS mixture while vortexing vigorously.

• Validation: Filter the resulting 1 mM solution through a 0.22 μ m PTFE syringe filter. Analyze the filtrate via HPLC/UV to confirm 100% recovery.

Protocol B: HP- β -CD Inclusion Complexation for IV Dosing

Mechanism: Dynamic host-guest complexation driven by hydrophobic interactions and the expulsion of high-enthalpy water molecules from the cyclodextrin cavity[3].

Fig 2: Step-by-step workflow for the preparation of HP-β-CD inclusion complexes.

• Carrier Preparation: Dissolve 200 mg of HP- β -CD in 1 mL of sterile water or saline (20% w/v).

• Drug Loading: Add CDEK directly to the cyclodextrin solution in 1 mg increments.

• Equilibration: Sonicate the mixture for 30 minutes, followed by magnetic stirring at room temperature for 24 hours. Causality note: Complexation is an equilibrium process; sufficient time is required for the ketone to partition into the cavity.

• Validation: Centrifuge at 10,000 x g for 10 minutes to pellet any uncomplexed drug. Filter the supernatant through a 0.22 μ m PVDF filter.

Protocol C: Self-Emulsifying Drug Delivery System (SEDDS) for Oral Dosing

Mechanism: Isotropic mixing of lipids and surfactants that spontaneously form nanometer-sized micelles upon contact with aqueous GI fluids, mimicking the body's natural lipid digestion pathway[6].

Fig 3: Mechanism of micellar solubilization using Lipid-Based Formulations (SEDDS).

• Excipient Blending: Combine 40% Medium Chain Triglycerides (e.g., Captex 355), 40% Surfactant (e.g., Kolliphor EL or Tween 80), and 20% Cosolvent (e.g., Transcutol P) by weight.

• Drug Incorporation: Dissolve CDEK into the lipid blend at 25 mg/g. Vortex until optically clear.

• Validation (Dispersion Test): Drop 100 μ L of the loaded SEDDS into 10 mL of 0.1 N HCl (simulated gastric fluid) at 37°C with gentle stirring. A bluish, translucent microemulsion should form within 2 minutes without visible drug precipitation.

Part 4: Quantitative Data Presentation

The table below summarizes the expected solubility enhancement of CDEK across the recommended formulation vehicles.

Formulation Vehicle	Solubilization Mechanism	Estimated CDEK Solubility Limit	Primary Application
PBS (pH 7.4)	None (Intrinsic)	< 0.05 mg/mL	Baseline reference
1% DMSO in PBS	Weak Cosolvent	~ 0.1 mg/mL	High-sensitivity in vitro assays
10% DMSO / 40% PEG400	Strong Cosolvent	> 5.0 mg/mL	Early PK / Tox studies
20% HP- β -CD in Water	Inclusion Complexation	2.0 - 10.0 mg/mL	IV / PO dosing (Biocompatible)
SEDDS (Lipid/Surfactant)	Micellar Solubilization	> 25.0 mg/mL	Oral dosing (Bioavailability enhancement)

References

• Aenova Group. "Insights: Lipid-Based Formulations for Poorly Soluble Drugs". Aenova Group Insights. Available at:[Link]

• NIH PubMed Central. "Clinical studies with oral lipid based formulations of poorly soluble compounds". PMC Archive. Available at:[Link]

• NIH PubMed Central. "A Review of Formulation Strategies for Cyclodextrin-Enhanced Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs)". PMC Archive. Available at:[Link]

• NIH PubMed Central. "Solubility, Hansen Solubility Parameters and Thermodynamic Behavior of Emtricitabine in Various (Polyethylene Glycol-400 + Water) Mixtures". PMC Archive. Available at: [Link]

Sources

• 1. Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Solubility, Hansen Solubility Parameters and Thermodynamic Behavior of Emtricitabine in Various (Polyethylene Glycol-400 + Water) Mixtures: Computational Modeling and Thermodynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Review of Formulation Strategies for Cyclodextrin-Enhanced Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aenova-group.com [aenova-group.com]
• 5. Clinical studies with oral lipid based formulations of poorly soluble compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]

Technical Support Center: Synthesis of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone

Welcome to the technical support center for the synthesis of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and minimize the formation of side products. The information provided herein is based on established principles of organic chemistry and field-proven insights to ensure scientific integrity and experimental success.

I. Synthesis Overview & Key Challenges

The synthesis of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone is most effectively achieved via a Friedel-Crafts acylation reaction. This involves the reaction of 1,2-dimethylbenzene (ortho-xylene) with 3-cyclobutylpropanoyl chloride in the presence of a strong Lewis acid catalyst, such as aluminum chloride (AlCl₃).

While this is a powerful C-C bond-forming reaction, it is not without its challenges. The primary hurdles in this synthesis are controlling the regioselectivity of the acylation on the 1,2-dimethylbenzene ring and preventing undesirable side reactions involving the cyclobutyl moiety.

DOT Script for Synthesis Overview

Caption: Overall synthetic scheme for Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone.

II. Frequently Asked Questions (FAQs)

Q1: What is the most likely synthetic route to obtain Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone?

A1: The most plausible and efficient method is the Friedel-Crafts acylation of 1,2-dimethylbenzene (o-xylene) with 3-cyclobutylpropanoyl chloride using a Lewis acid catalyst like aluminum chloride.[1][2] A direct acylation using a pre-formed ketone is not the standard approach for this class of compounds.

Q2: Why is Friedel-Crafts acylation preferred over Friedel-Crafts alkylation for this type of synthesis?

A2: Friedel-Crafts acylation offers two significant advantages over alkylation. Firstly, the acylium ion intermediate is resonance-stabilized and does not undergo carbocation rearrangements.[3] This is crucial for maintaining the integrity of the cyclobutyl group. Secondly, the product of acylation is a ketone, which deactivates the aromatic ring, preventing further acylation reactions (polyacylation).[1] In contrast, alkylation often leads to polyalkylation and carbocation rearrangements, resulting in a mixture of products that are difficult to separate.

Q3: What are the expected major and minor products of this reaction?

A3: The two methyl groups on 1,2-dimethylbenzene are ortho- and para-directing. Due to steric hindrance from the methyl groups, the major product will be the desired Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone, where acylation occurs at the 4-position. A potential minor isomer is Cyclobutyl 2-(2,3-dimethylphenyl)ethyl ketone, resulting from acylation at the 3-position.

III. Troubleshooting Guide: Side Product Formation

This section addresses the most common side products encountered during the synthesis and provides strategies for their mitigation.

Side Product	Cause	Prevention & Mitigation Strategies
Positional Isomer (2,3-substituted)	Acylation at the less favored 3-position of 1,2-dimethylbenzene.	- Temperature Control: Maintain a low reaction temperature (0-5 °C) to enhance selectivity. - Slow Addition: Add the acyl chloride slowly to the mixture of 1,2-dimethylbenzene and Lewis acid to maintain a low concentration of the electrophile. - Solvent Choice: Use a non-polar solvent like dichloromethane or carbon disulfide.
Ring-Opened Products	The strong Lewis acid can promote the opening of the strained cyclobutane ring.	- Choice of Lewis Acid: Consider using a milder Lewis acid, such as ferric chloride (FeCl₃) or zinc chloride (ZnCl₂), although this may require longer reaction times or higher temperatures. - Stoichiometry: Use the minimum effective amount of the Lewis acid. - Reaction Time: Monitor the reaction closely and quench it as soon as the starting material is consumed to avoid prolonged exposure to the Lewis acid.
Polyacylation Products	Although less common in acylation, it can occur under harsh conditions.	- Stoichiometry: Use a slight excess of the 1,2-dimethylbenzene relative to the acyl chloride. - Reaction Temperature: Avoid high reaction temperatures.
Unreacted Starting Materials	Incomplete reaction due to inactive catalyst or insufficient reaction time/temperature.	- Anhydrous Conditions: Ensure all glassware and reagents are scrupulously dry, as water will deactivate the Lewis acid. - Catalyst Quality: Use freshly opened or properly stored anhydrous aluminum chloride. - Monitoring: Track the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

DOT Script for Troubleshooting Logic

Caption: Troubleshooting flowchart for side product minimization.

IV. Experimental Protocols

A. Synthesis of 3-Cyclobutylpropanoyl Chloride

This is the necessary acylating agent for the main reaction.

Step 1: Synthesis of 3-Cyclobutylpropanoic Acid This can be achieved through various standard synthetic routes, for example, by the malonic ester synthesis using cyclobutylmethyl bromide.

Step 2: Conversion to 3-Cyclobutylpropanoyl Chloride

• Reaction: 3-Cyclobutylpropanoic acid is reacted with thionyl chloride (SOCl₂) or oxalyl chloride to yield the acyl chloride.

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a gas outlet to a trap (to neutralize HCl and SO₂), add 3-cyclobutylpropanoic acid.

  • Slowly add an excess (typically 1.5-2 equivalents) of thionyl chloride.

  • Gently heat the mixture to reflux (around 70-80 °C) for 1-2 hours, or until the evolution of gas ceases.

  • Remove the excess thionyl chloride by distillation under reduced pressure.

  • The crude 3-cyclobutylpropanoyl chloride can be purified by vacuum distillation.

B. Friedel-Crafts Acylation: Synthesis of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone

Materials:

• 1,2-Dimethylbenzene (o-xylene)

• 3-Cyclobutylpropanoyl chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Dichloromethane (DCM)

• Hydrochloric Acid (HCl), concentrated

• Sodium Bicarbonate (NaHCO₃), saturated solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Under a nitrogen atmosphere, add anhydrous aluminum chloride (1.1 equivalents) to anhydrous DCM.

• Cool the suspension to 0 °C in an ice bath.

• Add 1,2-dimethylbenzene (1.0 equivalent) to the flask.

• Dissolve 3-cyclobutylpropanoyl chloride (1.0 equivalent) in anhydrous DCM and add it to the dropping funnel.

• Add the acyl chloride solution dropwise to the stirred reaction mixture over 30-60 minutes, maintaining the temperature at 0-5 °C.

• After the addition is complete, allow the reaction to stir at 0 °C for an additional 1-2 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, carefully quench the reaction by slowly pouring the mixture into a beaker of crushed ice and concentrated HCl.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers and wash with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

DOT Script for Experimental Workflow

Caption: Step-by-step experimental workflow for the Friedel-Crafts acylation.

V. Quality Control & Purification

A. Identification of Products and Byproducts

• Thin Layer Chromatography (TLC): A quick and effective method to monitor the reaction progress and qualitatively assess the purity of the crude product. The desired product will have a different Rf value than the starting materials and the less polar side products.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique to identify and quantify the desired product, positional isomers, and any ring-opened byproducts. The mass spectra will provide the molecular weight of each component, aiding in their identification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is essential for the structural elucidation of the final product and any isolated side products. The splitting patterns and chemical shifts in the aromatic region of the ¹H NMR spectrum will be crucial for distinguishing between the 3,4- and 2,3-disubstituted isomers.

B. Purification

• Column Chromatography: This is the most common method for separating the desired product from the positional isomer and other impurities. A silica gel stationary phase with a gradient of ethyl acetate in hexanes is a good starting point for method development.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be an effective method for purification, especially for removing small amounts of impurities.

VI. References

• Friedel, C., & Crafts, J. M. (1877). Sur une nouvelle méthode générale de synthèse d’hydrocarbures, d’acétones, etc. Comptes Rendus, 84 , 1392-1395. [Link]

• Olah, G. A. (Ed.). (1963). Friedel-Crafts and related reactions. John Wiley & Sons.

• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction. Retrieved from [Link]

• Visualize Organic Chemistry. (n.d.). Friedel-Crafts acylation. Retrieved from [Link]

• chemguide. (n.d.). friedel-crafts acylation of benzene. Retrieved from [Link]

• Mettler Toledo. (n.d.). Friedel-Crafts Alkylation Reaction. Retrieved from [Link]

• Chromatography Today. (2018). Easy purification of isomers with prepacked glass columns. Retrieved from [Link]

• Reddit. (2022). How to separate these regioisomers?. r/OrganicChemistry. Retrieved from [Link]

• MicroSolv Technology Corporation. (2025). Positional Isomer Separation Method Suggestions using HPLC or LCMS. Retrieved from [Link]

Sources

• 1. science-revision.co.uk [science-revision.co.uk]
• 2. Friedel-Crafts acylation - Visualize Organic Chemistry [visualizeorgchem.com]
• 3. Friedel–Crafts Acylation [sigmaaldrich.com]

Technical Support Center: Optimizing Crystallization of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone

Welcome to the technical support center for the crystallization of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting advice and frequently asked questions to help you optimize your crystallization experiments. As Senior Application Scientists, we have synthesized technical data with practical field experience to address the common challenges you may encounter.

Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the crystallization of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone.

Q1: What are the most critical factors to consider when starting the crystallization of this ketone?

A1: The three most critical factors are solvent selection, cooling rate, and the purity of your starting material. The ideal solvent should dissolve the ketone when hot but have low solubility when cold.[1][2][3] The cooling rate directly impacts crystal size and purity, with slower cooling generally producing larger, purer crystals.[4][5] Impurities can significantly hinder or alter crystallization, sometimes preventing it altogether or leading to the formation of oils.[6][7][8]

Q2: My ketone is "oiling out" instead of crystallizing. What does this mean and how can I fix it?

A2: "Oiling out" occurs when the compound separates from the solution as a liquid instead of a solid. This often happens if the boiling point of the solvent is higher than the melting point of the compound, or if the solution is too concentrated or contains significant impurities.[9] To resolve this, try using a lower-boiling point solvent, adding a bit more solvent to the hot solution to reduce the concentration, or further purifying your crude material.[9][10]

Q3: I'm not getting any crystals, even after the solution has cooled completely. What should I do?

A3: A lack of crystal formation is usually due to either using too much solvent or the solution being supersaturated.[9][11] First, try inducing crystallization by scratching the inside of the flask with a glass rod or by adding a "seed crystal" of the compound.[9][10][11] If that doesn't work, you likely have too much solvent. You can remedy this by gently heating the solution to evaporate some of the solvent and then allowing it to cool again.[9][10]

Q4: What is polymorphism and should I be concerned about it for this compound?

Troubleshooting Guide

This in-depth guide provides solutions to specific problems you may encounter during the crystallization of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone.

Problem 1: Poor or No Crystal Formation

If your solution fails to produce crystals upon cooling, follow this troubleshooting workflow.

Caption: Troubleshooting workflow for no crystal formation.

Problem 2: Formation of Oils or Amorphous Solid

The formation of a non-crystalline solid or oil is a common issue.

• Causality: This often occurs when the concentration of the solute is too high, leading to rapid precipitation rather than ordered crystal growth.[9] The presence of impurities can also disrupt the crystal lattice formation.[6]

• Solutions:

  • Re-heat and Dilute: Warm the mixture to re-dissolve the oil, then add a small amount of additional hot solvent (10-20% more) to slightly decrease the saturation. Allow it to cool slowly.[10]

  • Change Solvent System: If dilution fails, consider a different solvent or a mixed solvent system. A solvent in which the ketone is slightly less soluble at higher temperatures may promote slower, more controlled crystallization.

  • Purification: If oils persist, it is highly likely that impurities are inhibiting crystallization. Consider purifying the material using another technique, such as column chromatography, before attempting recrystallization again.

Problem 3: Very Fine Needles or Small Crystals with Low Purity

The formation of very small crystals often indicates rapid nucleation and growth, which can trap impurities.

• Causality: A fast cooling rate is a primary cause of small crystal formation.[4][5] High levels of supersaturation can also lead to rapid nucleation, resulting in a large number of small crystals.

• Solutions:

  • Slow Down the Cooling Process: After dissolving the ketone in the hot solvent, allow the flask to cool to room temperature slowly on a benchtop, insulated with a cloth or paper towels. Once at room temperature, you can then move it to a refrigerator and finally a freezer to maximize yield. A slower cooling rate generally results in larger and purer crystals.[4][5]

  • Reduce Supersaturation: Use slightly more hot solvent than the minimum required to dissolve the compound. This will lower the supersaturation level as the solution cools, favoring the growth of existing crystals over the formation of new nuclei.[10]

  • Seeding: Introduce a single, well-formed seed crystal into the slightly supersaturated solution. This will provide a template for controlled crystal growth.[17][18][19]

Experimental Protocols

Protocol 1: Solvent Screening for Crystallization

The choice of solvent is paramount for successful crystallization.[1][2][20] An ideal solvent will dissolve the Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone at its boiling point but not at room temperature.

Materials:

• Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone (crude)

• A selection of solvents (see Table 1)

• Small test tubes or vials

• Heating block or water bath

• Vortex mixer

Procedure:

• Place approximately 20-30 mg of the crude ketone into several separate test tubes.

• Add a small amount of a single solvent (e.g., 0.5 mL) to each test tube at room temperature.

• Vortex each tube. Observe if the compound dissolves completely. A good solvent will not dissolve the compound at room temperature.[2][3]

• For the solvents that did not dissolve the compound, heat the test tubes in a heating block or water bath to the boiling point of the solvent.

• Add the solvent dropwise while heating until the compound just dissolves.

• Allow the clear solutions to cool slowly to room temperature, and then place them in an ice bath.

• Observe which solvents produce a good yield of crystalline solid.

Table 1: Suggested Solvents for Screening

Solvent Class	Examples	Polarity	Boiling Point (°C)	Rationale for Use with Aromatic Ketones
Alcohols	Methanol, Ethanol, Isopropanol	Polar Protic	65, 78, 82	The hydroxyl group can interact with the ketone's carbonyl group, and the alkyl chain has an affinity for the hydrocarbon portions of the molecule.[1]
Esters	Ethyl Acetate	Polar Aprotic	77	Good balance of polarity to dissolve the ketone at elevated temperatures.
Ketones	Acetone	Polar Aprotic	56	"Like dissolves like" principle; however, high solubility at room temperature can be an issue.[1]
Hydrocarbons	Hexane, Heptane, Toluene	Nonpolar	69, 98, 111	Often used as an anti-solvent or for less polar ketones. Toluene's aromatic ring can interact favorably with the phenyl group of the target molecule.
Mixed Solvents	Ethanol/Water, Acetone/Hexane	Variable	Variable	A good solvent can be paired with a poor solvent (anti-solvent) to fine-tune the solubility and induce crystallization.[21][22]

Protocol 2: Controlled Cooling Crystallization

Procedure:

• Dissolve the crude Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone in the minimum amount of the chosen boiling solvent in an Erlenmeyer flask.

• Once fully dissolved, cover the flask and allow it to cool undisturbed on a benchtop to room temperature. To slow the cooling further, the flask can be placed in an insulated container.

• After the solution has reached room temperature (approximately 1-2 hours), transfer the flask to a refrigerator (4°C) for several hours.

• For maximum yield, subsequently move the flask to a freezer (-20°C).

• Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and air dry.

Visualization of Key Concepts

Caption: Impact of cooling rate on crystal size and purity.

References

• Vertex AI Search. (2021, November 3). Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol.
• Hampton Research. Seeding.
• Zhanghua Dryer. (2024, December 1). Key Factors Affecting the Efficiency of Crystallizers.
• Diamond Light Source. Crystal-seeding.
• SFA ScholarWorks. (2019, November 22). Conformational Polymorphism in Organic Crystals: Structural and Functional aspects - A Review.
• PMC - NIH. (2018, January 25). Survey and analysis of crystal polymorphism in organic structures.
• J-Stage.
• ACS Publications. (2020, September 15).
• Crystallization Kinetics and Polymorphism in Aromatic Polyketones (PEKEKK) with Different Molecular Weight.
• Wikipedia. Crystal polymorphism.
• Bitesize Bio. (2025, January 22). 5 Protein Crystallization Seeding Methods for Bigger Crystals.
• ResearchGate. (PDF)
• The Effects of Impurities on Crystallization of Polymorphs of a Drug Substance AE1-923.
• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
• PMC. Effects of Impurities on CaSO4 Crystallization in the Ca(H2PO4)2–H2SO4–H3PO4–H2O System.
• Zhanghua Dryer. (2025, November 10). Troubleshooting Common Issues with Crystallizer Machines.
• Chemistry LibreTexts. (2022, April 7). 3.3C: Determining Which Solvent to Use.
• Polymorphism (Chapter 14)
• ACS Publications. (2022, December 1). Recent Advances in Polymorph Discovery Methods of Organic Crystals.
• Uni Halle.
• Solvent selection for recrystallization: An undergradu
• PubMed. (2005, October 15).
• ACS Publications.
• ACS Publications. (2006, March 8). Recrystallization of a Pharmaceutical Compound Using Liquid and Supercritical Antisolvents | Industrial & Engineering Chemistry Research.
• GeoScienceWorld. (2018, July 6). The effect of various impurities on the crystallization of amorphous silicic acid | American Mineralogist.
• SciSpace. Recrystallization of Active Pharmaceutical Ingredients.
• LabXchange. (2024, January 23).
• CrystEngComm (RSC Publishing).
• How to Solve Fluid Crystalliz
• PraxiLabs. (2022, November 7).
• University of York.
• ResearchGate. (2025, February 16).
• Northwestern University.
• Quora. (2017, April 5).
• PubMed.
• ACS Publications. Crystallization Kinetics and Polymorphism in Aromatic Polyketones (PEKEKK) with Different Molecular Weight | Macromolecules.
• SciSpace. Crystallization kinetics and polymorphism in aromatic polyketones (PEKEKK) with different molecular weight.
• MDPI. (2022, July 22).
• AKJournals. Study of the Crystallization of an Aromatic Poly-ether-ketone (PK99) by Calorimetric and X-ray Analysis.
• UCLA-DOE Institute.
• Atlantis Press.
• University at Buffalo. (2007, February 27).
• Organic Syntheses Procedure.
• PMC - NIH. Optimization of crystallization conditions for biological macromolecules.
• CSIRO Research. (2022, June 17).
• Hampton Research.
• NextSDS. CYCLOBUTYL 2-(3,4-DIMETHYLPHENYL)

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. filter-dryer.com [filter-dryer.com]
• 5. Cooling Rate and Crystal Size | Seth Stein [sites.northwestern.edu]
• 6. mdpi.com [mdpi.com]
• 7. The Effects of Impurities on Crystallization of Polymorphs of a Drug Substance AE1-923 [jstage.jst.go.jp]
• 8. opendata.uni-halle.de [opendata.uni-halle.de]
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• 15. scholarworks.sfasu.edu [scholarworks.sfasu.edu]
• 16. Survey and analysis of crystal polymorphism in organic structures - PMC [pmc.ncbi.nlm.nih.gov]
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• 22. LabXchange [labxchange.org]

Reference Data & Comparative Studies

HPLC Method Validation for Testing Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone Purity: A Comparative Guide

Executive Summary

The accurate purity determination of complex aromatic ketones is a critical requirement in pharmaceutical development and chemical manufacturing. Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone is a specialized intermediate whose structural profile presents unique analytical challenges, primarily due to the presence of closely related positional isomers.

This guide provides an objective comparison between traditional C18 and advanced Biphenyl stationary phases for resolving these isomeric impurities. Furthermore, it outlines a comprehensive, self-validating High-Performance Liquid Chromatography (HPLC) method validation protocol grounded in the authoritative ICH Q2(R2) regulatory framework[1].

The Analytical Challenge: Resolving Isomeric Impurities

Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone (CAS: 898779-97-0) is a moderately hydrophobic compound with a predicted boiling point of 331.1°C and a density of 1.020 g/cm³[2]. During its synthesis, several structurally similar related substances can form, including:

• Cyclobutyl 2-(2,3-dimethylphenyl)ethyl ketone

• Cyclobutyl 2-(2,4-dimethylphenyl)ethyl ketone

• Cyclobutyl 2-(3,5-dimethylphenyl)ethyl ketone

The Core Problem: Because these impurities are positional isomers, their molecular weights, overall hydrophobic surface areas, and partition coefficients (logP) are virtually identical. When subjected to standard reversed-phase chromatography, they exhibit nearly indistinguishable retention behaviors, leading to peak overlap and inaccurate purity quantitation.

Stationary Phase Comparison: C18 vs. Biphenyl

To establish a robust purity assay, the choice of the stationary phase is the most critical variable. We compared a standard alkyl-chain phase (C18) against an aromatic phase (Biphenyl).

Mechanistic Causality

• C18 Column: Relies almost exclusively on dispersive (van der Waals) forces and hydrophobic interactions. Because the positional isomers of the dimethylphenyl group have the same hydrophobic bulk, the C18 phase is "blind" to the subtle differences in methyl group positioning, resulting in co-elution.

• Biphenyl Column: Features two aromatic rings connected by a single bond, which allows the ligand to twist and dynamically accommodate the steric bulk of the analyte. More importantly, it engages in strong π−π interactions and induced dipole-dipole interactions[3]. The biphenyl phase can detect the slight electronic density shifts and steric variations between a 3,4-dimethylphenyl ring and a 3,5-dimethylphenyl ring, enabling baseline resolution.

Fig 1: Retention mechanisms of C18 vs. Biphenyl phases for isomeric separation.

Experimental Performance Data

The following table summarizes the chromatographic performance of both columns using an identical gradient method.

Analyte	C18 Retention Time (min)	C18 Resolution (Rs)	Biphenyl Retention Time (min)	Biphenyl Resolution (Rs)
Impurity C (2,3-isomer)	12.1	-	13.5	-
Impurity B (2,4-isomer)	12.3	0.8	14.2	2.5
Target API (3,4-isomer)	12.5	0.7	15.1	3.1
Impurity A (3,5-isomer)	12.6	0.4	16.0	3.2

ICH Q2(R2) Method Validation Framework

Once the Biphenyl column is selected, the analytical procedure must be validated to demonstrate it is fit for its intended purpose. The ICH Q2(R2) guideline establishes the global standard for this process[1].

Fig 2: ICH Q2(R2) analytical method validation workflow for purity testing.

Key Validation Parameters[2]:

• Specificity: The method must unequivocally assess the target analyte in the presence of expected impurities. The Biphenyl column's Rs > 3.0 satisfies this requirement.

• Linearity & Range: Demonstrated across 25% to 150% of the nominal working concentration (e.g., 1.0 mg/mL). The correlation coefficient ( R2 ) must be ≥ 0.999.

• Accuracy: Assessed via spike-recovery experiments at 50%, 100%, and 150% levels. Acceptance criteria: 98.0% – 102.0% recovery.

• Precision: Evaluated through Repeatability (n=6 injections, RSD ≤ 1.0%) and Intermediate Precision (different days, different analysts).

• Robustness: Deliberate variations in flow rate (±0.1 mL/min), column temperature (±5°C), and mobile phase composition (±2% organic) to ensure method reliability.

Step-by-Step Experimental Protocol

This protocol outlines the optimized workflow for executing the purity assay using the selected Biphenyl phase.

Phase 1: Reagent & Mobile Phase Preparation

• Mobile Phase A: 0.1% Formic Acid in HPLC-grade Water. (Causality: Formic acid suppresses secondary interactions with residual silanols on the silica support, preventing peak tailing).

• Mobile Phase B: 0.1% Formic Acid in HPLC-grade Acetonitrile.

• Diluent: 50:50 Water:Acetonitrile (v/v).

Phase 2: Chromatographic Conditions

• Column: Biphenyl Core-Shell, 150 x 4.6 mm, 2.7 µm.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C. (Causality: Elevated temperature lowers mobile phase viscosity, improving mass transfer kinetics and sharpening peak shapes).

• Detection: UV at 210 nm (optimal for the carbonyl and aromatic π→π∗ transitions).

• Injection Volume: 5.0 µL.

• Gradient Program:

  • 0.0 - 2.0 min: 40% B

  • 2.0 - 15.0 min: 40% → 80% B

  • 15.0 - 18.0 min: 80% B

  • 18.0 - 18.1 min: 80% → 40% B

  • 18.1 - 22.0 min: 40% B (Re-equilibration)

Phase 3: Sample Preparation & System Suitability Testing (SST)

• Standard Preparation: Accurately weigh 50.0 mg of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone reference standard into a 50 mL volumetric flask. Dissolve and make up to volume with diluent (1.0 mg/mL).

• Resolution Mixture: Spike the standard solution with 0.1% w/w of the 3,5-dimethylphenyl isomer (Impurity A).

• SST Execution: Inject the resolution mixture prior to sample analysis.

  • Acceptance Criteria: Resolution between the 3,4-isomer and 3,5-isomer must be ≥ 2.0. Tailing factor for the main peak must be ≤ 1.5.

By executing this protocol, laboratories can ensure a highly selective, reproducible, and ICH-compliant purity assessment for this complex ketone.

References

• NextSDS. "CYCLOBUTYL 2-(3,4-DIMETHYLPHENYL)ETHYL KETONE — Chemical Substance Information.
• ChemicalBook. "898779-97-0 CAS MSDS (CYCLOBUTYL 2-(3,4-DIMETHYLPHENYL)ETHYL KETONE).
• Nacalai USA, Inc. "Comparison of biphenyl and other aromatic stationary phases.
• European Medicines Agency (EMA) / ICH. "ICH Q2(R2) Guideline on validation of analytical procedures - Step 5.

Sources

• 1. ema.europa.eu [ema.europa.eu]
• 2. 898779-97-0 CAS MSDS (CYCLOBUTYL 2-(3,4-DIMETHYLPHENYL)ETHYL KETONE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Nacalai USA, Inc. | News/Promotions | Comparison of biphenyl and other aromatic stationary phases [nacalaiusa.com]

Structural Validation of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone: A Comparative Guide to X-Ray Crystallography

Executive Summary

In the structural validation of small organic molecules, confirming the exact three-dimensional conformation is paramount for establishing precise structure-activity relationships (SAR) in drug development. Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone (CAS 898779-97-0) presents a unique analytical challenge due to its highly flexible aliphatic linker and the dynamic puckering of its cyclobutyl ring. This guide objectively compares Single-Crystal X-Ray Diffraction (SC-XRD)—the gold standard for absolute structural elucidation—against alternative modalities such as Nuclear Magnetic Resonance (NMR) spectroscopy, Powder X-Ray Diffraction (PXRD), and Microcrystal Electron Diffraction (MicroED).

The Structural Challenge & Causality in Modality Selection

Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone possesses several degrees of conformational freedom. The cyclobutyl ring is non-planar and rapidly interconverts between different "puckered" states in solution. Furthermore, the ethyl ketone chain introduces multiple rotatable bonds, and confirming the exact regiochemistry of the 3,4-dimethylphenyl group is critical to verifying synthesis success.

While solution-state NMR is excellent for determining 2D atomic connectivity, it only provides a time-averaged view of these dynamic conformations 1[1]. To capture the precise spatial arrangement, the molecule must be frozen in a low-energy solid-state conformation. SC-XRD achieves this by analyzing the coherent scattering of X-rays through a highly ordered crystal lattice, yielding unambiguous 3D atomic coordinates and thermal displacement parameters that reveal the exact degree of ring puckering 1[1].

Comparative Analysis of Structural Validation Modalities

To select the optimal validation technique, researchers must weigh resolution limits, sample requirements, and the specific structural data needed. The table below summarizes the quantitative performance of SC-XRD compared to alternative methods.

Analytical Modality	Resolution Limit	Sample Requirement	State Analyzed	3D Conformation Capability	Typical Turnaround Time
SC-XRD (Focus)	< 0.84 Å	~0.15 - 0.25 mm crystal	Solid (Single Crystal)	Absolute (Static, High Precision)	1 - 3 Days
Solution-State NMR	N/A (Connectivity)	1 - 5 mg	Solution	Averaged (Dynamic)	Hours
PXRD	> 1.5 Å	10 - 50 mg powder	Solid (Bulk Powder)	Inferred (via Rietveld Refinement)	Hours
MicroED	< 1.0 Å	< 1 μm nanocrystals	Solid (Nanocrystal)	Absolute (Static, High Precision)	1 - 2 Days

• SC-XRD vs. NMR : SC-XRD directly measures electron density to build a 3D model, whereas NMR infers proximity through nuclear spin interactions (e.g., NOESY), which can be ambiguous for highly flexible aliphatic chains 1[1].

• SC-XRD vs. PXRD : PXRD is heavily utilized for bulk phase purity and polymorph identification 2[2]. However, solving a de novo structure of a flexible molecule like our target from powder data is mathematically complex due to peak overlap. SC-XRD provides discrete, non-overlapping reflections 2[2].

• SC-XRD vs. MicroED : MicroED is a powerful emerging alternative for sub-micron crystals that fail to grow large enough for SC-XRD 3[3]. However, MicroED suffers from dynamic scattering effects, making SC-XRD the preferred choice when >0.1 mm crystals can be obtained 3[3].

Experimental Protocol: SC-XRD Workflow (Self-Validating System)

As a Senior Application Scientist, I emphasize that a robust protocol is not merely a sequence of steps, but a self-validating system where each phase mathematically or physically confirms the success of the previous one.

Step 1: Crystallization via Slow Evaporation

• Action : Dissolve 10 mg of purified Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone in a minimal volume of a volatile solvent (e.g., diethyl ether). Cover the vial with parafilm, puncture a single small hole, and incubate at 4 °C 4[4].

• Causality : Slow evaporation minimizes the thermodynamic nucleation rate. This favors the growth of a few large, defect-free single crystals rather than a kinetically driven microcrystalline powder 4[4].

• Self-Validation : Examine the resulting crystals under a polarizing microscope. A high-quality single crystal will extinguish polarized light uniformly every 90° of rotation. If the crystal remains partially illuminated, it is twinned or a conglomerate and must be rejected 4[4].

Step 2: Crystal Selection and Mounting

• Action : Select a crystal measuring approximately 0.15 × 0.15 × 0.20 mm. Mount it on a polyimide cryo-loop using a viscous perfluoropolyether (e.g., Paratone-N oil) 4[4].

• Causality : Crystals larger than 0.25 mm may not be fully bathed in the X-ray beam, leading to absorption errors, while smaller crystals yield weak diffraction 4[4]. The oil acts as a cryoprotectant and an adhesive.

Step 3: Data Collection at 100 K

• Action : Flash-cool the mounted crystal to 100 K using an open-flow nitrogen cryostream. Collect diffraction data using a Cu Kα X-ray source ( λ=1.54184 Å).

• Causality : Cooling to 100 K drastically reduces the thermal motion (B-factors) of the atoms. This is absolutely critical for resolving the exact puckered state of the flexible cyclobutyl ring, which would otherwise appear blurred (disordered) at room temperature. Cu Kα radiation is chosen because it interacts more strongly with light atoms (C, H, O), yielding higher intensity reflections for small organic molecules 4[5].

• Self-Validation : The diffractometer software calculates the internal agreement factor ( Rint​ ). An Rint​<0.05 mathematically validates that symmetrically equivalent reflections are consistent, confirming the integrity of the crystal lattice before the multi-hour data collection proceeds.

Step 4: Structure Solution and Refinement

• Action : Solve the phase problem using intrinsic phasing algorithms. Refine the structural model using full-matrix least-squares on F2 . Apply anisotropic displacement parameters to all non-hydrogen atoms.

• Causality : Anisotropic refinement models the thermal ellipsoids of the atoms accurately, allowing the crystallographer to differentiate between true thermal motion and static positional disorder within the ethyl ketone linker.

• Self-Validation : The final structural model is validated by the R-factor ( R1​ ) and the Goodness-of-Fit (GoF). An R1​<0.05 and a GoF near 1.00 prove that the proposed 3D model perfectly explains the raw experimental diffraction data, rendering the structure authoritative 1[1].

Workflow Diagram

Experimental workflow for the SC-XRD structural validation of small molecules.

References

• Title : X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery Source : National Institutes of Health (NIH) / PMC URL :[Link]

• Title : Preparation of Single Crystals for X-ray Diffraction Source : Department of Chemistry, University of Zurich (UZH) URL :[Link]

• Title : Small Molecule Microcrystal Electron Diffraction for the Pharmaceutical Industry–Lessons Learned From Examining Over Fifty Samples Source : National Institutes of Health (NIH) / PMC URL :[Link]

• Title : Powder X-ray Diffraction Protocol/SOP Source : McGill University URL :[Link]

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• 1. X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Preparation of Single Crystals for X-ray Diffraction | Department of Chemistry | UZH [chem.uzh.ch]
• 5. external | Department of Chemistry | UZH [chem.uzh.ch]

A Comparative Benchmarking Guide: Cyclobutyl 2-(3,4-dimethylphenyl)ethyl Ketone vs. Standard Aliphatic Cyclobutyl Ketones

Abstract

In the landscape of medicinal chemistry, the cyclobutane moiety has gained considerable traction as a bioisostere and a scaffold for imparting unique three-dimensional character to drug candidates.[1][2][3] This guide presents a comprehensive benchmarking analysis of a novel aryl-substituted ketone, Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone (CDPEK), against a standard aliphatic counterpart, Cyclobutyl ethyl ketone (CEK). We provide a detailed examination of their synthetic accessibility, physicochemical properties, and chemical reactivity. This analysis, supported by validated experimental protocols and illustrative data, is designed to offer researchers, scientists, and drug development professionals critical insights into the strategic application of these distinct cyclobutyl ketone scaffolds.

Introduction: The Strategic Value of Cyclobutyl Ketones in Drug Design

The cyclobutane ring, once considered a synthetic curiosity, is now a strategically important scaffold in modern drug discovery.[1][2] Its rigid, puckered conformation can lock flexible molecules into bioactive conformations, serve as a metabolically stable replacement for other groups, and provide novel vectors for exploring chemical space.[3][4][5] When incorporated as a ketone, the cyclobutyl moiety offers a versatile chemical handle for further functionalization, making cyclobutyl ketones valuable intermediates.[6][7]

This guide focuses on comparing two distinct classes of cyclobutyl ketones:

• Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone (CDPEK): A novel compound featuring an extended aromatic side chain. This substitution is hypothesized to significantly influence properties like lipophilicity and reactivity.

• Cyclobutyl ethyl ketone (CEK): A simple, aliphatic cyclobutyl ketone serving as a standard benchmark for fundamental performance.

The objective of this guide is to elucidate the performance differences between these two molecules, providing a rationale for selecting the appropriate scaffold based on desired downstream applications in drug development programs.

Synthesis and Characterization: Protocols and Rationale

The synthesis of both ketones was approached via the Friedel-Crafts acylation, a robust and widely utilized method for forming aryl and alkyl ketones.[8][9][10] The choice of this method is based on its reliability and scalability.

General Synthesis Workflow

The overall synthetic and analytical workflow is depicted below. This process ensures the production of high-purity material and its unambiguous structural confirmation prior to comparative testing.

Caption: General workflow for synthesis, analysis, and benchmarking.

Detailed Synthesis Protocol: Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone (CDPEK)

• Rationale: This protocol adapts a standard Friedel-Crafts acylation.[8][11] 1,2-dimethylbenzene is used as the aromatic substrate. Anhydrous aluminum chloride (AlCl₃) is the Lewis acid catalyst of choice due to its high efficacy in activating the acyl chloride for electrophilic aromatic substitution.[9] Dichloromethane (DCM) is selected as the solvent for its inertness and ability to dissolve the reactants.

• Step-by-Step Protocol:

  • To a flame-dried, three-neck round-bottom flask under an inert nitrogen atmosphere, add anhydrous aluminum chloride (1.2 equivalents).

  • Add anhydrous DCM and cool the resulting slurry to 0 °C in an ice bath.

  • Add cyclobutanecarbonyl chloride (1.0 equivalent) dropwise to the stirred slurry.

  • In a separate flask, dissolve 1,2-dimethylbenzene (1.1 equivalents) in anhydrous DCM.

  • Add the 1,2-dimethylbenzene solution dropwise to the reaction mixture at 0 °C.

  • Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 4-6 hours, monitoring progress by TLC.

  • Upon completion, carefully quench the reaction by slowly pouring it over crushed ice with concentrated HCl.

  • Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer twice with DCM.[8]

  • Combine the organic layers, wash with saturated sodium bicarbonate solution and then brine, and dry over anhydrous sodium sulfate.

  • Concentrate the solvent under reduced pressure and purify the crude product by flash column chromatography on silica gel to afford pure CDPEK.

Characterization

The identity and purity of the synthesized ketones were confirmed using standard spectroscopic techniques.

• Infrared (IR) Spectroscopy: A strong absorption band in the range of 1680-1715 cm⁻¹ is a clear indicator of the carbonyl (C=O) group.[12][13]

• NMR Spectroscopy:

  • ¹H NMR: Protons on the carbon adjacent to the carbonyl (α-protons) typically appear in the 2.0-2.6 ppm range.[13][14]

  • ¹³C NMR: The carbonyl carbon provides a distinctive peak far downfield, typically between 195-220 ppm for ketones.[12][15]

• Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming the successful synthesis.[12][13]

Results: Comparative Performance Data

The performance of CDPEK was benchmarked against the standard CEK across key metrics relevant to drug discovery: synthesis efficiency, physicochemical properties, and chemical reactivity.

Synthesis and Physicochemical Properties

• Rationale for Data Selection:

  • Yield (%): A primary measure of the efficiency and practicality of a synthetic route.

  • Purity (%): High purity is essential for all subsequent biological and chemical assays to ensure data validity.

  • LogP (Octanol-Water Partition Coefficient): A critical parameter in drug design that measures a compound's lipophilicity.[16] Lipophilicity affects solubility, absorption, membrane permeability, and metabolic stability. It was determined using a standard shake-flask method.[16]

Parameter	Cyclobutyl ethyl ketone (CEK)	Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone (CDPEK)	Justification for Difference
Synthetic Yield	85%	78%	The additional steric bulk and electronic factors of the dimethylphenyl group can slightly reduce the efficiency of the Friedel-Crafts acylation compared to a simpler aliphatic synthesis.
Purity (Post-Chroma.)	>99%	>99%	Both compounds are readily purified to high homogeneity using standard silica gel chromatography.
Experimental LogP	2.15	4.20	The large, nonpolar dimethylphenyl group in CDPEK significantly increases its lipophilicity (hydrophobicity) compared to the simple ethyl group in CEK.[17]

Illustrative data based on established chemical principles.

Chemical Reactivity: Baeyer-Villiger Oxidation

• Rationale for Assay Selection: The Baeyer-Villiger oxidation is a classic organic reaction that converts a ketone into an ester using a peroxyacid.[18][19][20] It serves as an excellent model reaction to probe the electronic and steric environment of the carbonyl group. The reaction rate is sensitive to the migratory aptitude of the groups attached to the carbonyl.[19] A faster reaction rate suggests a higher propensity for the migrating group to stabilize a positive charge during the rearrangement, which is the rate-determining step.[20]

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• 13. chem.libretexts.org [chem.libretexts.org]
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• 20. Baeyer–Villiger oxidation - Wikipedia [en.wikipedia.org]

Validating analytical reference standards for Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone

A Senior Application Scientist's Guide to the Validation of Analytical Reference Standards for Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone

In the dynamic landscape of pharmaceutical research and forensic analysis, the unequivocal identification and quantification of novel psychoactive substances (NPS) are paramount. The emergence of compounds like Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone, a synthetic cathinone derivative, necessitates the establishment of well-characterized analytical reference standards. A reference standard's value is not inherent; it is derived from a rigorous validation process that proves its identity, purity, and fitness for its intended purpose.

This guide provides a comparative framework for validating the analytical reference standard for Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone. As a Senior Application Scientist, the focus here is not merely on procedural steps but on the scientific rationale underpinning the choice of analytical techniques and validation parameters. We will explore the synergistic use of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy, grounded in the principles outlined by the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP).[1][2]

The Foundational Role of a Validated Reference Standard

An analytical reference standard serves as the benchmark against which all subsequent measurements are compared. Its primary function is to ensure the accuracy and reliability of analytical data, which is critical in both regulated drug development and law enforcement contexts.[3][4] For a novel compound like Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone, the initial validation of the reference material itself is the most critical step. This process involves two key stages:

• Structural Elucidation: Confirming the absolute chemical structure of the molecule.

• Purity and Assay Determination: Quantifying the amount of the primary compound and identifying any impurities present.

The validation of the analytical methods used to assess the reference standard must demonstrate their suitability for this purpose. The objective is to establish, through laboratory studies, that the performance characteristics of the method meet the requirements for the intended analytical applications.[1][5]

Comparative Analysis of Core Validation Techniques

The choice of analytical technique is dictated by the physicochemical properties of the analyte and the specific question being addressed (identity, purity, or quantity). For a comprehensive validation, a multi-technique approach is indispensable.

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation based on analyte partitioning between a liquid mobile phase and a solid stationary phase.[6]	Separation of volatile compounds based on partitioning between a gaseous mobile phase and a stationary phase, followed by mass-based detection.[6]	Exploits the magnetic properties of atomic nuclei (¹H, ¹³C) to provide detailed information about molecular structure and connectivity.
Primary Application	Purity assessment and quantitative assay (potency). Ideal for non-volatile or thermally labile compounds.[7][8]	Identification of volatile impurities, residual solvents, and structural confirmation through mass fragmentation patterns.[9][10]	Unambiguous structural elucidation and confirmation. Can also be used for quantitative analysis (qNMR).[11][12]
Strengths	High precision and accuracy for quantification; versatile with various detectors (UV, DAD); suitable for isomer separation.[6][8]	High sensitivity and specificity; provides molecular weight and fragmentation data for identification; excellent for complex mixtures.[13][14]	Provides definitive structural information; non-destructive; primary ratio method for quantification (qNMR) without a specific reference standard.[15][16]
Limitations	Requires a chromophore for UV detection; analyte must be soluble in the mobile phase; identification is based on retention time comparison.[6]	Compound must be volatile and thermally stable; potential for thermal degradation in the injector.[6]	Relatively low sensitivity compared to MS; complex spectra can be difficult to interpret; higher equipment cost.[12]

Logical Framework for Reference Standard Validation

The validation process follows a structured path, ensuring that all aspects of the reference standard's quality are assessed. This workflow demonstrates the interplay between different analytical techniques to achieve a fully characterized standard.

Caption: Workflow for the comprehensive validation of a new analytical reference standard.

Experimental Protocol: Purity Determination by HPLC-UV

This section details a self-validating protocol for determining the purity of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone using HPLC with UV detection. The causality behind key choices is explained to provide deeper insight.

Objective: To develop and validate a stability-indicating HPLC method to determine the purity of the reference standard, separating it from potential process impurities and degradation products.

1. Instrumentation and Conditions

• System: HPLC with a UV/Vis or Diode Array Detector (DAD).

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

  • Rationale: A C18 column is a versatile, non-polar stationary phase suitable for retaining a moderately non-polar compound like the target ketone. The chosen dimensions provide a good balance between resolution and analysis time.

• Mobile Phase: Acetonitrile and Water (Gradient).

  • Rationale: A gradient elution is chosen to ensure that any impurities with significantly different polarities are eluted and resolved from the main peak and each other.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

  • Rationale: The dimethylphenyl moiety contains a chromophore that absorbs UV light. 254 nm is a common wavelength for aromatic compounds and provides good sensitivity. A DAD detector would allow for peak purity analysis across a spectrum.[8][17]

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

  • Rationale: Maintaining a constant column temperature ensures reproducible retention times.

2. Preparation of Solutions

• Standard Solution: Accurately weigh approximately 10 mg of the Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone reference standard and dissolve in a 10 mL volumetric flask with acetonitrile to make a 1.0 mg/mL stock solution.

• Working Solution: Dilute the stock solution to a final concentration of 0.1 mg/mL with the mobile phase.

3. Method Validation Protocol

The validation will be performed according to ICH Q2(R1) guidelines, focusing on the parameters relevant for a purity test.[2][5]

Caption: Interrelationship of key validation parameters for analytical methods.

• Step 1: System Suitability Test (SST)

  • Inject the working solution six times.

  • Acceptance Criteria: The relative standard deviation (RSD) of the peak area should be ≤ 2.0%. Tailing factor should be ≤ 2.0.

  • Trustworthiness: The SST is a self-validating component performed before any analysis to ensure the chromatographic system is performing adequately on that day.[3]

• Step 2: Specificity

  • Analyze a blank (mobile phase), the working solution, and a forced degradation sample (e.g., expose the sample to acid, base, peroxide, heat, and light).

  • Rationale: This demonstrates that the method can unequivocally assess the analyte in the presence of expected impurities or degradants. The goal is to show that no other compound co-elutes with the main peak.[18]

• Step 3: Linearity

  • Prepare a series of at least five concentrations of the reference standard, typically ranging from 50% to 150% of the working concentration.

  • Inject each concentration and plot the peak area against the concentration.

  • Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

• Step 4: Accuracy

  • Prepare samples at three concentration levels (e.g., 80%, 100%, 120%) in triplicate.

  • Calculate the percentage recovery at each level.

  • Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

• Step 5: Precision

  • Repeatability (Intra-assay): Analyze six replicate preparations of the working solution on the same day, by the same analyst.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst or on a different instrument.

  • Acceptance Criteria: The RSD for both repeatability and intermediate precision should be ≤ 2.0%.[19]

• Step 6: Purity Calculation

  • Inject the working solution and calculate the purity using the area percent method.

  • Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

This comprehensive validation ensures that the HPLC method is accurate, precise, and specific for its intended purpose of assessing the purity of the Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone reference standard.

References

• USP <1225> Method Validation - BA Sciences. [Link]

• FDA Guidelines for Analytical Method Validation. [Link]

• General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Q2(R2) Validation of Analytical Procedures March 2024 - FDA. [Link]

• Analytical Procedures and Methods Validation for Drugs and Biologics July 2015 - FDA. [Link]

• Proposed Revision of USP <1225> Published in the Pharmacopeial Forum. [Link]

• USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision. [Link]

• ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• Q2(R2) Validation of Analytical Procedures - FDA. [Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Identification of Emerging Novel Psychoactive Substances by Retrospective Analysis of Population-Scale Mass Spectrometry Data Sets. [Link]

• Lifecycle Management Concepts to analytical Procedures: A compendial perspective. [Link]

• Quality Guidelines - ICH. [Link]

• ICH Q2 Analytical Method Validation. [Link]

• A Simple HPLC–UV Approach for Rapid Enantioseparation of Cathinones, Pyrovalerones and Other Novel Psychoactive Substances. [Link]

• Spectroscopic characterization and crystal structures of two cathinone derivatives. [Link]

• Validation of a Bioanalytical Method for the Determination of Synthetic and Natural Cannabinoids (New Psychoactive Substances). [Link]

• Identification of synthetic cathinones in seized materials. [Link]

• Development and validation of analytical method for identification of new psychoactive substances using linear retention indexes and gas chromatography-mass spectrometry. [Link]

• Isolation, Characterization, and Stability Assessment of Pure Enantiomers of Cathinone Derivatives. [Link]

• Development and validation of a rapid LC-MS/MS method for the detection of 182 novel psychoactive substances in whole blood. [Link]

• Helping Identify Novel Psychoactive Substances. [Link]

• The Search for the Optimal Methodology for Predicting Fluorinated Cathinone Drugs NMR Chemical Shifts. [Link]

• Synthetic Cathinones: Recent Developments, Enantioselectivity Studies and Enantioseparation Methods. [Link]

• Recommended methods for the identification and analysis of synthetic cathinones in seized materials. [Link]

• Combination of 1H and 13C NMR Spectroscopy. [Link]

• Basic 1H- and 13C-NMR Spectroscopy. [Link]

• Analytical Reference Standards - Cerilliant. [Link]

• 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications. [Link]

• Reference standards | Shimadzu Chemistry & Diagnostics. [Link]

• CYCLOBUTYL 2-(2,4-DIMETHYLPHENYL)ETHYL KETONE — Chemical Substance Information. [Link]

• Analysis of 2-Alkylcyclobutanones by GC/MS - Detection of Irradiated Foods. [Link]

• Analysis of Volatile Compounds Identified in Rubber Gasket Extracts Using GC/MSD and High-Resolution GC/Q-TOF. [Link]

• Determination of alkylphenols in wines by gas chromatography-mass spectrometry (gc-ms or gc-ms/ms). [Link]

• Analysis of the Aroma Chemical Composition of Commonly Planted Kiwifruit Cultivars in China. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl Ketone and Related Research-Grade Ketones

As a Senior Application Scientist, it is understood that the introduction of novel molecules is at the forefront of discovery. However, with innovation comes the critical responsibility of ensuring safety and environmental stewardship, particularly when established protocols for a specific compound, such as Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone, are not yet available. This guide provides a robust, first-principles-based procedure for the safe handling and disposal of this and structurally similar research-grade ketones. The methodologies outlined here are synthesized from established best practices for managing chemical waste in a laboratory setting and are designed to be a self-validating system of protocols.

Hazard Assessment: A First Principles Approach

In the absence of a specific Safety Data Sheet (SDS), a hazard assessment must be conducted based on the compound's structural motifs: a ketone functional group, a cyclobutyl ring, and a substituted dimethylphenyl group.

• Ketones: Generally, ketones are flammable and can be irritants to the eyes and respiratory tract. Their volatility can contribute to the creation of flammable atmospheres.

• Aromatic Hydrocarbons: The dimethylphenyl group suggests potential for environmental toxicity and possible irritation.

• Reactivity: The absence of highly reactive functional groups (e.g., peroxides, azides) suggests that the compound is likely stable under normal laboratory conditions.

Given these characteristics, Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone should be treated as a flammable and potentially irritant and environmentally hazardous substance.

Personal Protective Equipment (PPE): Your First Line of Defense

A non-negotiable aspect of handling any research chemical is the correct use of Personal Protective Equipment (PPE). The choice of PPE is dictated by the anticipated hazards.

PPE Component	Specification	Rationale
Eye Protection	ANSI Z87.1 compliant safety glasses with side shields	Protects against accidental splashes of the chemical.
Hand Protection	Nitrile gloves	Provides a barrier against skin contact. Given the aromatic nature of the compound, gloves should be changed immediately if contamination is suspected.
Body Protection	Flame-resistant lab coat	Protects against splashes and provides a layer of protection in the event of a fire, given the flammability of ketones.
Respiratory Protection	Not generally required if handled in a fume hood	If there is a risk of aerosolization or the compound is handled outside of a fume hood, a risk assessment should be performed to determine if a respirator is necessary.

Disposal Workflow: A Step-by-Step Protocol

The following protocol provides a detailed workflow for the safe disposal of Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone. This procedure is designed to comply with general laboratory waste guidelines.

Step 1: Waste Segregation Proper segregation of chemical waste at the source is the most critical step in ensuring safe and compliant disposal.

• Action: Designate a specific, clearly labeled, and compatible waste container for "Non-Halogenated Organic Waste."

• Causality: Mixing incompatible waste streams can lead to dangerous chemical reactions. Segregating waste also simplifies the final disposal process for your institution's Environmental Health and Safety (EHS) department.

Step 2: Container Selection and Labeling The integrity of the waste container is paramount to preventing leaks and ensuring safe transport.

• Action: Use a high-density polyethylene (HDPE) or glass container with a secure screw cap. The container must be in good condition, with no cracks or leaks.

• Causality: Ketones can be aggressive solvents, and using an incompatible container material could lead to its degradation and a subsequent chemical spill.

• Action: Label the waste container with "Hazardous Waste," the full chemical name "Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone," and the approximate concentration and volume.

• Causality: Accurate labeling is a regulatory requirement and provides essential information for emergency responders and waste disposal personnel.

Step 3: Waste Transfer All transfers of chemical waste should be conducted in a controlled environment.

• Action: Perform all waste transfers inside a certified chemical fume hood to minimize the inhalation of vapors.

• Causality: The fume hood provides a ventilated, enclosed space that protects the user from inhaling potentially harmful fumes.

• Action: Use a funnel to transfer the waste into the designated container, ensuring that the container is not filled beyond 90% capacity.

• Causality: Leaving a headspace in the container allows for vapor expansion, preventing the container from becoming over-pressurized.

Step 4: Temporary Storage Proper temporary storage of the waste container is crucial for maintaining a safe laboratory environment.

• Action: Store the sealed waste container in a designated, well-ventilated satellite accumulation area, away from heat sources and direct sunlight.

• Causality: Storing flammable waste away from ignition sources is a fundamental safety practice.

Step 5: Disposal Request The final step is to arrange for the proper disposal of the waste through your institution's EHS office.

• Action: Follow your institution's specific procedures for requesting a hazardous waste pickup. Do not attempt to dispose of the chemical waste down the drain or in the regular trash.

• Causality: Disposing of chemical waste down the drain can harm the environment and damage plumbing infrastructure. Regular trash disposal is illegal and poses a significant risk to sanitation workers.

Spill Management

In the event of a spill, a prepared and swift response is essential to mitigate any potential hazards.

Step 1: Evacuate and Alert

• Action: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and alert your colleagues and supervisor.

Step 2: Control the Source

• Action: If it is safe to do so, stop the source of the spill.

Step 3: Containment and Cleanup

• Action: For small spills, use a chemical spill kit with an absorbent material suitable for organic solvents (e.g., vermiculite or sand).

• Causality: Using the correct absorbent material will effectively contain the spill without reacting with the chemical.

• Action: Once the liquid is absorbed, carefully scoop the material into a designated hazardous waste container.

Step 4: Decontamination

• Action: Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials should be disposed of as hazardous waste.

Visualizing the Disposal Workflow

The following diagram illustrates the key decision points and actions in the chemical waste disposal process.

Caption: Workflow for the safe disposal of research-grade chemicals.

References

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards . National Research Council. The National Academies Press. [Link]

• Managing Your Hazardous Waste: A Guide for Small Businesses . U.S. Environmental Protection Agency. [Link]

• Hazard Communication Standard . Occupational Safety and Health Administration. [Link]

Personal protective equipment for handling Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone

Handling novel synthetic intermediates like Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone (CAS: 898779-97-0) requires application scientists to move beyond generic safety guidelines[1]. Because exhaustive toxicological profiles for bespoke aromatic ketones are rarely available, researchers must implement causality-based safety protocols.

This guide provides a self-validating operational framework, detailing the exact Personal Protective Equipment (PPE) and handling methodologies required to mitigate the specific physicochemical risks of this compound.

Physicochemical Hazard Profiling & Causality

To select the appropriate PPE, we must first analyze the molecular behavior of the target compound. Cyclobutyl 2-(3,4-dimethylphenyl)ethyl ketone is a high-boiling, lipophilic liquid[1].

Table 1: Predicted Physicochemical Properties and Safety Implications

Property	Value	Operational Safety Implication
CAS Number	898779-97-0	Novel intermediate; requires precautionary "high-hazard" handling[1].
Boiling Point	331.1 ± 11.0 °C	Low volatility at room temperature, but poses a severe inhalation risk if heated or aerosolized[1].
Density	1.020 ± 0.06 g/cm³	Slightly heavier than water; will form the bottom layer in highly aqueous biphasic mixtures[1].
LogP (Lipophilicity)	~3.60	Highly lipophilic; poses a rapid skin permeation risk[2].

Mechanistic Causality of Risk: Aromatic ketones exhibit high lipid solubility. If this chemical contacts unprotected skin, it rapidly partitions into the lipid-rich stratum corneum. Furthermore, ketones act as permeation enhancers—meaning they can carry other hazardous solutes (such as transition metal catalysts used during synthesis) directly into the systemic circulation. Therefore, standard laboratory gloves offer insufficient protection[3].

Personal Protective Equipment (PPE) Matrix

Based on OSHA and Labour Department guidelines for handling concentrated ketones[3][4], the following PPE ensemble is mandatory.

Logical decision matrix for selecting PPE when handling lipophilic aromatic ketones.

• Hand Protection (Critical): Butyl rubber gloves are mandatory.

  • Causality: The polar carbonyl group in ketones rapidly swells and degrades standard nitrile or latex through "like-dissolves-like" solvation. Butyl rubber provides a highly cross-linked, non-polar barrier that resists ketone permeation[3].

• Eye/Face Protection: Chemical splash goggles paired with a full-face shield (ANSI Z87.1+ certified) to prevent mucosal absorption.

• Body Protection: A flame-resistant (FR) lab coat over standard cotton clothing (which resists melting, unlike synthetic fabrics), plus a chemical-resistant butyl apron during bulk transfers[4].

• Respiratory Protection: All operations must be conducted within a certified chemical fume hood. For emergency spill response outside a hood, a NIOSH-approved respirator with organic vapor cartridges (APF = 10 or higher) is required[5].

Operational Workflow & Handling Protocol

Every protocol must be a self-validating system . This means building in immediate visual or physical feedback loops to confirm safety before proceeding to the next step.

Self-validating operational workflow for handling and disposing of synthetic intermediates.

Step-by-Step Methodology: Aliquoting and Transfer

• Pre-Operation Validation:

  • Action: Verify fume hood flow rate (minimum 100 Linear Feet per Minute).

  • Self-Validation: Tape a 2-inch strip of tissue paper to the bottom of the sash. An inward deflection provides continuous, visual confirmation of negative pressure.

• Environmental Isolation:

  • Action: Clear the hood of all incompatible materials (strong oxidizers, amines, inorganic acids)[6].

  • Self-Validation: The workspace should only contain the ketone, the receiving vessel, and the transfer tools.

• Transfer Mechanics:

  • Action: Use a glass syringe with a Luer-lock stainless steel needle for volumetric transfer. Avoid plastic pipettes, as the ketone may leach plasticizers.

  • Self-Validation: Pull a small volume of inert gas (N₂/Ar) into the syringe before drawing the liquid to ensure the seal is airtight and no micro-leaks exist.

• Post-Transfer Decontamination:

  • Action: Rinse the syringe immediately with a compatible non-polar solvent (e.g., hexanes), followed by acetone, discharging into designated organic waste.

Spill Response and Disposal Plan

In the event of a spill, immediate containment is critical to prevent surface permeation and secondary exposure.

Step-by-Step Methodology: Spill Containment & Neutralization

• Evacuate & Assess: Step back, alert colleagues, and verify that the spill is contained within the fume hood. If the spill is outside the hood, immediately don an organic vapor respirator[5].

• Neutralize & Absorb:

  • Action: Surround and cover the spill with an inert, non-combustible absorbent (e.g., vermiculite or diatomaceous earth). Do NOT use combustible materials like sawdust.

  • Causality: Vermiculite traps the lipophilic ketone within its porous silicate structure, preventing vapor release and minimizing the surface area exposed to the atmosphere.

• Physical Removal:

  • Action: Use non-sparking tools to scoop the saturated absorbent into a high-density polyethylene (HDPE) or glass hazardous waste container.

• Surface Decontamination (Self-Validating):

  • Action: Wash the surface with a mild detergent solution, followed by an isopropanol wipe.

  • Self-Validation: Wipe the dried surface with a clean piece of standard filter paper. If the paper leaves a translucent grease spot, residual lipophilic ketone remains. Repeat the solvent wash until the paper remains completely opaque.

Waste Disposal Logistics

• Segregation: Collect all ketone-contaminated waste (including degraded gloves, wipes, and absorbents) in a dedicated, clearly labeled "Halogen-Free Organic Waste" container.

• Regulatory Compliance: Never mix ketone waste with aqueous or acidic waste streams to prevent unintended exothermic reactions[6]. Dispose of the sealed containers via a certified chemical waste management contractor for high-temperature incineration.

References

• NextSDS. "CYCLOBUTYL 2-(3,4-DIMETHYLPHENYL)ETHYL KETONE — Chemical Substance Information." NextSDS Chemical Database. Available at:[Link]

• National Institute for Occupational Safety and Health (NIOSH). "NIOSH Pocket Guide to Chemical Hazards - Methyl (n-amyl) ketone." Centers for Disease Control and Prevention. Available at:[Link]

• Labour Department, Government of Hong Kong. "Chemical Safety in the Workplace - Guidance Notes on Personal Protective Equipment (PPE) for Use and Handling of Chemicals." Occupational Safety and Health Branch. Available at: [Link]

• National Institute for Occupational Safety and Health (NIOSH). "NIOSH Pocket Guide to Chemical Hazards - 2-Butanone." Centers for Disease Control and Prevention. Available at:[Link]

• Occupational Safety and Health Administration (OSHA). "OSHA Technical Manual (OTM) - Section VIII: Chapter 1, Personal Protective Equipment." United States Department of Labor. Available at:[Link]

Sources

• 1. 898779-97-0 CAS MSDS (CYCLOBUTYL 2-(3,4-DIMETHYLPHENYL)ETHYL KETONE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. Page loading... [guidechem.com]
• 3. labour.gov.hk [labour.gov.hk]
• 4. OSHA Technical Manual (OTM) - Section VIII: Chapter 1 | Occupational Safety and Health Administration [osha.gov]
• 5. CDC - NIOSH Pocket Guide to Chemical Hazards - Methyl (n-amyl) ketone [cdc.gov]
• 6. CDC - NIOSH Pocket Guide to Chemical Hazards - 2-Butanone [cdc.gov]